4,4-DIMETHYL-5-CHOLESTEN-3-OL

• CAS: 1253-88-9

Core Science & Biosynthesis

The Role of 4,4-Dimethyl-5-cholesten-3-ol in Mammalian Cholesterol Biosynthesis: Pathological Shunts and Cellular Implications

Executive Summary

In mammalian cholesterol biosynthesis, the removal of the two methyl groups at the C4 position is a critical structural transition required for the proper integration of sterols into cellular membranes. When the sterol-C4-methyl oxidase enzyme (SC4MOL, also known as MSMO1) is genetically deficient, the canonical pathway is bottlenecked. This enzymatic blockade forces accumulated intermediate sterols through a promiscuous downstream enzymatic cascade, resulting in the generation of dead-end pathological metabolites, most notably 4,4-dimethyl-5-cholesten-3-ol (also referred to as 4,4-dimethylcholesterol).

This whitepaper dissects the biochemical origin of 4,4-dimethyl-5-cholesten-3-ol, its biophysical toxicity in lipid rafts, the resulting clinical pathology of MSMO1 deficiency, and the field-proven analytical workflows required for its quantification.

The Mechanistic Bottleneck: SC4MOL and C4-Demethylation

The post-squalene segment of cholesterol biosynthesis requires over 20 highly coordinated enzymatic steps. Following the cyclization of squalene to lanosterol, the pathway must remove three bulky methyl groups (one at C14, two at C4) to produce the flat, planar structure of cholesterol necessary for membrane packing [1].

The C4-demethylation complex is localized to the endoplasmic reticulum (ER) and consists of three enzymes:

• SC4MOL (MSMO1): Catalyzes the sequential oxidation of the 4α-methyl group to a carboxylic acid.

• NSDHL: A decarboxylase that removes the oxidized group.

• HSD17B7: A reductase that restores the 3β-hydroxyl group.

In healthy physiology, this complex acts on 4,4-dimethyl-8-cholesten-3β-ol. However, when SC4MOL is mutated or inhibited, the C4-demethylation complex fails, leading to a massive intracellular accumulation of 4,4-dimethyl sterols[2].

Pathological Shunting: The Genesis of 4,4-Dimethyl-5-cholesten-3-ol

The accumulation of 4,4-dimethyl-8-cholesten-3β-ol does not halt downstream enzymatic activity. Enzymes of the late cholesterol pathway—specifically Emopamil Binding Protein (EBP, an isomerase), Sterol-C5-Desaturase (SC5D), and 7-Dehydrocholesterol Reductase (DHCR7)—exhibit promiscuous substrate affinity.

Because the core tetracyclic ring remains intact, these downstream enzymes process the accumulated 4,4-dimethyl-8-cholesten-3β-ol as if it were a normal intermediate. The double bond is sequentially isomerized from C8 to C7, desaturated at C5, and reduced at C7. The final result is 4,4-dimethyl-5-cholesten-3-ol , a dead-end shunt metabolite that retains the pathological C4 methyl groups but possesses the C5 double bond characteristic of mature cholesterol.

Diagram 1: Pathological shunting of 4,4-dimethyl sterols bypassing the SC4MOL blockade.

Cellular Biophysics: Why Methylsterols are Toxic

From a biophysical standpoint, the presence of two methyl groups at the C4 position drastically alters the spatial footprint of the sterol molecule.

• Lipid Raft Disruption: Mature cholesterol has a smooth α-face that allows tight van der Waals interactions with the saturated acyl chains of sphingolipids. The bulky C4 methyls of 4,4-dimethyl-5-cholesten-3-ol disrupt this tight packing, increasing membrane fluidity and destabilizing lipid rafts [1].

• Vesicular Trafficking & EGFR Signaling: Disrupted lipid rafts impair the localization of membrane-bound receptors. In SC4MOL deficiency, the Epidermal Growth Factor Receptor (EGFR) fails to associate with RAB11-positive recycling endosomes and is instead shunted to RAB7-positive late endosomes for degradation, severely dampening downstream ERK signaling [1].

• Cell Cycle Dysregulation: Patient-derived fibroblasts exhibiting high levels of 4,4-dimethyl sterols show an abnormal, accelerated mitotic rate when cultured in cholesterol-depleted media, indicating that these sterols aberrantly activate cell cycle progression[5].

Clinical Translation: MSMO1 Deficiency Phenotypes

The accumulation of 4,4-dimethyl-5-cholesten-3-ol and related methylsterols manifests clinically as SC4MOL (MSMO1) deficiency—an ultrarare autosomal recessive disorder characterized by the triad of microcephaly, congenital cataracts, and severe psoriasiform dermatitis [3].

• Congenital Cataracts: The lens of the eye relies heavily on pure cholesterol to maintain the tight lipid packing required for membrane transparency. The incorporation of 4,4-dimethyl-5-cholesten-3-ol alters the refractive index and induces protein aggregation, leading to early opacification [4].

• Psoriasiform Dermatitis: The epidermal barrier requires a highly specific ratio of ceramides, free fatty acids, and cholesterol. Methylsterols disrupt the formation of the lamellar bodies in the stratum corneum, triggering severe, diffuse scaling and immune dysregulation [1].

Analytical Methodology: GC-MS Profiling of Methylsterols

To accurately diagnose MSMO1 deficiency or evaluate the efficacy of SC4MOL inhibitors in drug development, researchers must quantify 4,4-dimethyl-5-cholesten-3-ol. As a Senior Application Scientist, I emphasize that standard enzymatic cholesterol assays cannot differentiate between cholesterol and methylsterols. A rigorous Gas Chromatography-Mass Spectrometry (GC-MS) workflow is mandatory.

Field-Proven Protocol: GC-MS Quantification of Sterols

This protocol is designed as a self-validating system, incorporating internal standards and derivatization checks to ensure data integrity.

Step 1: Sample Preparation & Internal Standard Addition

• Aliquot 50 µL of plasma or 2 mg of homogenized skin scales into a glass vial.

• Causality Check: Add 5 µg of Epicoprostanol (5β-cholestan-3α-ol) as an internal standard. Epicoprostanol is not naturally present in mammalian tissues, ensuring it perfectly tracks extraction efficiency without endogenous interference.

Step 2: Alkaline Saponification

• Add 1 mL of 1M ethanolic KOH. Incubate at 80°C for 1 hour.

• Causality Check: Sterols exist in both free and esterified forms. Saponification hydrolyzes sterol esters, allowing the measurement of total sterol pools.

Step 3: Liquid-Liquid Extraction (LLE)

• Add 1 mL of HPLC-grade Hexane and 0.5 mL of distilled water. Vortex for 2 minutes and centrifuge at 3000 x g for 5 minutes.

• Transfer the upper organic (hexane) layer to a clean vial. Repeat the extraction twice and pool the organic layers. Evaporate to dryness under a gentle stream of nitrogen.

Step 4: TMS Derivatization

• Add 50 µL of BSTFA containing 1% TMCS and 50 µL of anhydrous pyridine to the dried residue. Incubate at 60°C for 30 minutes.

• Causality Check: The bulky C4 methyl groups of 4,4-dimethyl-5-cholesten-3-ol sterically hinder the 3β-hydroxyl group. The addition of 1% TMCS acts as a catalyst, and the 60°C heat ensures complete trimethylsilyl (TMS) ether formation, preventing peak tailing and thermal degradation during GC injection.

Step 5: GC-MS Analysis (SIM Mode)

• Inject 1 µL into a GC-MS equipped with a DB-5MS capillary column (30m x 0.25mm x 0.25µm).

• Operate the mass spectrometer in Electron Ionization (EI) mode. Use Selected Ion Monitoring (SIM) to target the specific m/z fragments of TMS-derivatized 4,4-dimethyl-5-cholesten-3-ol (e.g., m/z 486 [M+], 396, 381) against the Epicoprostanol internal standard (m/z 370).

Diagram 2: Self-validating GC-MS workflow for the quantification of sterol intermediates.

Quantitative Biomarker Data Summary

The accumulation of 4,4-dimethyl-5-cholesten-3-ol serves as a direct biomarker for SC4MOL deficiency. Below is a representative data summary comparing normal physiological sterol profiles against an MSMO1-deficient state [3].

Sterol Metabolite	Normal Plasma (µmol/L)	SC4MOL Deficient Plasma (µmol/L)	Pathophysiological Role
Cholesterol	3000 - 5000	1500 - 2800	Essential membrane component; often reduced due to upstream block.
4,4-Dimethyl-8-cholesten-3β-ol	< 0.5	15.0 - 45.0	Direct substrate of SC4MOL; primary accumulated intermediate.
4,4-Dimethyl-5-cholesten-3β-ol	Not Detected	8.0 - 25.0	Pathological downstream shunt; disrupts lipid rafts and EGFR signaling.
4α-Monomethylsterols	< 0.5	5.0 - 18.0	Partial demethylation products indicating incomplete SC4MOL activity.

Therapeutic Interventions and Future Directions

Understanding the exact biochemical position of 4,4-dimethyl-5-cholesten-3-ol dictates the therapeutic strategy for MSMO1 deficiency. Because the toxicity arises from the accumulation of methylsterols rather than just the absence of cholesterol, simple cholesterol supplementation is insufficient.

Current best-practice interventions utilize a dual-pronged approach:

• Statins (e.g., Pravastatin): Administered to inhibit HMG-CoA reductase, thereby choking off the upstream flux of the pathway and preventing the synthesis of toxic 4,4-dimethyl sterols [2].

• Exogenous Cholesterol: Administered orally and topically to supply the end-product deficit, restore lipid raft integrity, and provide negative feedback inhibition to the SREBP pathway, further downregulating endogenous sterol synthesis [2].

For drug development professionals, the C4-demethylation complex remains a highly sensitive target. Future research into targeted degraders or gene therapies for the MSMO1 gene holds promise for correcting this severe metabolic bottleneck at the source.

References

• The role of sterol-C4-methyl oxidase in epidermal biology Source: NIH PubMed Central (PMC) URL:[Link]

• MSMO1 deficiency: a potentially partially treatable, ultrarare neurodevelopmental disorder with psoriasiform dermatitis, alopecia and polydactyly Source: ResearchGate URL:[Link]

• Clinical characterization of a new individual with mild SC4MOL deficiency: diagnostic and therapeutic implications Source: OAE Publishing / Hep Journals URL:[Link]

• Infantile Cataracts Associated with a Homozygous Missense MSMO1 Variant—Case Report and Literature Review Source: NIH PubMed Central (PMC) URL:[Link]

• SC4MOL Deficiency Source: The Online Metabolic and Molecular Bases of Inherited Disease (OMMBID) URL:[Link]

Whitepaper: Structural Dynamics and Spectroscopic Characterization of 4,4-Dimethyl-5-cholesten-3-ol

Executive Summary

As drug development and lipidomics advance, the precise characterization of sterol intermediates has become critical for understanding metabolic disorders, membrane dynamics, and antifungal targeting. 4,4-Dimethyl-5-cholesten-3-ol (commonly known as 4,4-dimethylcholesterol) is a pivotal C29 sterol intermediate in the post-squalene biosynthetic pathway. This technical guide provides an authoritative framework for researchers and analytical scientists to isolate, characterize, and validate this specific sterol using orthogonal spectroscopic methods.

Biological Significance & Membrane Thermodynamics

In eukaryotic sterol biosynthesis, the maturation of the sterol core requires the sequential removal of methyl groups. The transition from lanosterol (4,4,14α-trimethylcholesta-8,24-dien-3β-ol) to cholesterol involves the critical intermediate 4,4-dimethylcholesterol.

The removal of the two C-4 methyl groups is catalyzed by a multi-enzyme complex, initiated by sterol-4α-methyl oxidase (SMO), which is essential for the functionalization of sterols in higher plants and mammals .

From a thermodynamic perspective, the structural properties of 4,4-dimethylcholesterol offer profound insights into membrane biophysics. The axial 14α-methyl group in lanosterol severely disrupts the planar sterol α-face, preventing tight packing with phospholipid acyl chains. In contrast, 4,4-dimethylcholesterol lacks this 14α-methyl group, allowing its membrane behavior to closely mimic that of cholesterol, demonstrating that the planar α-face is the primary driver of sterol-induced membrane condensation 1[1].

Fig 1. Simplified sterol biosynthesis pathway highlighting 4,4-dimethylcholesterol as a key intermediate.

Spectroscopic Fingerprinting

Accurate identification of 4,4-dimethyl-5-cholesten-3-ol requires a multi-modal approach. The presence of the gem-dimethyl group at C4 significantly alters the local electronic environment compared to cholesterol, which must be mapped using NMR and Mass Spectrometry.

Data Presentation: Physicochemical and Spectroscopic Properties

Table 1: Quantitative Data Summary for 4,4-Dimethyl-5-cholesten-3-ol

Parameter	Value	Analytical Significance & Causality
Molecular Formula	C₂₉H₅₀O	Establishes exact mass requirements for high-resolution mass spectrometry.
Monoisotopic Mass	414.3861 Da	Target m/z for exact mass filtering in TOF/Orbitrap systems.
EI-MS Base Peak	m/z 414 (M⁺)	Confirms the intact molecular ion under standard 70 eV electron ionization2[2].
¹³C NMR (C4)	~39.0 ppm (Quaternary)	Distinguishes from cholesterol (where C4 is a CH₂ at ~42 ppm). The lack of attached protons shifts the resonance upfield.
¹³C NMR (C3)	~76.5 ppm (CH-OH)	Confirms the presence of the secondary alcohol critical for membrane orientation.
¹H NMR (C4-Me)	~1.00, 1.10 ppm (Singlets)	Confirms the gem-dimethyl substitution at C4; splitting is absent due to the quaternary nature of C4.
FT-IR (O-H)	3400 - 3200 cm⁻¹	Validates the presence of the unesterified 3β-hydroxyl group.

Self-Validating Analytical Workflows

To ensure scientific integrity, every protocol must operate as a self-validating system. The methodologies below incorporate internal controls and rationale to prevent false positives during sterol characterization.

Fig 2. Self-validating analytical workflow for the extraction and characterization of sterols.

Quantitative Extraction and Derivatization

• Step 1: Matrix Spiking. Add 10 µg of Epicoprostanol (Internal Standard) to the biological sample. Causality: Epicoprostanol is a non-endogenous sterol. Its recovery rate validates the extraction efficiency and normalizes matrix-induced ion suppression.

• Step 2: Lipid Partitioning. Homogenize the sample in a 2:1 (v/v) Chloroform:Methanol mixture. Causality: This ratio (Folch method) disrupts lipid-protein complexes, ensuring quantitative partitioning of non-polar sterols into the lower organic phase.

• Step 3: Silylation. Evaporate the organic phase under N₂ gas. Reconstitute in 50 µL pyridine and add 50 µL BSTFA + 1% TMCS. Incubate at 60°C for 30 minutes. Causality: The free 3β-hydroxyl group causes peak tailing and thermal degradation in the GC inlet. Converting it to a trimethylsilyl (TMS) ether increases volatility and thermal stability 3[3].

GC-MS Acquisition Protocol

• Step 1: Injection & Separation. Inject 1 µL of the derivatized sample into a GC-MS equipped with a non-polar capillary column (e.g., HP-5MS) in splitless mode. Causality: Splitless injection maximizes sensitivity for trace intermediates. The non-polar stationary phase separates sterols based on boiling point and subtle structural differences (like the C4 methyls).

• Step 2: Temperature Programming. Hold at 150°C for 1 min, ramp at 15°C/min to 280°C, then at 5°C/min to 310°C. Causality: The slow ramp at higher temperatures resolves closely eluting sterol isomers (e.g., cholesterol vs. 4,4-dimethylcholesterol).

• Step 3: Ionization & Validation. Utilize Electron Ionization (EI) at 70 eV. Run a solvent blank prior to the sample. Causality: 70 eV is the universal standard for EI, ensuring the resulting fragmentation pattern (M⁺ at m/z 414 for the underivatized core, or m/z 486 for the TMS derivative) perfectly matches established NIST library spectra[2]. The blank run validates the absence of column carryover.

High-Resolution NMR Protocol

• Step 1: Sample Preparation. Dissolve 10-15 mg of the purified sterol in 600 µL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl₃ lacks exchangeable protons, preventing the masking of the 3β-OH signal. TMS acts as an internal self-validating reference (set to 0.00 ppm) to correct for temperature-induced chemical shift drift.

• Step 2: ¹³C NMR Acquisition. Acquire ¹³C spectra at 125 MHz (or higher) with a relaxation delay (D1) of at least 3-5 seconds. Causality: The C4 carbon in 4,4-dimethylcholesterol is a quaternary center. Because it lacks directly attached protons, it relies on slower dipole-dipole relaxation mechanisms. A prolonged D1 ensures complete relaxation, allowing for accurate signal integration and preventing the C4 peak from "disappearing" into the baseline noise.

Conclusion

The comprehensive characterization of 4,4-dimethyl-5-cholesten-3-ol requires a rigorous synthesis of structural biology, thermodynamics, and analytical chemistry. By leveraging orthogonal spectroscopic methods—specifically 70 eV EI-MS and relaxation-optimized ¹³C NMR—researchers can confidently map this critical biosynthetic intermediate. Adhering to the self-validating protocols outlined in this guide ensures high-fidelity data, driving forward innovations in lipidomic profiling and targeted drug discovery.

References

• Yeagle, P. L., et al. "Differential effects of cholesterol and lanosterol on artificial membranes." Proceedings of the National Academy of Sciences. 1

• Rahier, A. "Dissecting the sterol C-4 demethylation process in higher plants. From structures and genes to catalytic mechanism." Biochimie. 4

• NIST Mass Spectrometry Data Center. "Cholest-5-en-3-ol, 4,4-dimethyl-, (3β)-". NIST Chemistry WebBook, SRD 69. 2

• Vijayalakshmi, K., et al. "Determination of Bioactive Components of Annona squamosa L Leaf by GC-MS Analysis." International Journal of Pharmaceutical Sciences and Drug Research.3

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• 2. Cholest-5-en-3-ol, 4,4-dimethyl-, (3β)- [webbook.nist.gov]
• 3. ijpsdronline.com [ijpsdronline.com]
• 4. researchgate.net [researchgate.net]

The Accumulation of 4,4-dimethyl-5α-cholesten-3β-ol in Mutant Cell Lines: A Deep Dive into its Biological Significance

A Technical Guide for Researchers and Drug Development Professionals

Introduction: Navigating the Intricate Landscape of Cholesterol Biosynthesis

Cholesterol, a seemingly simple lipid, is a cornerstone of mammalian cell biology. Its role extends far beyond being a passive structural component of cell membranes; it is a critical regulator of membrane fluidity, a precursor to vital steroid hormones and bile acids, and a key player in cellular signaling. The de novo synthesis of cholesterol is a complex, multi-step enzymatic cascade, primarily occurring in the liver. This pathway meticulously transforms acetyl-CoA into the final cholesterol molecule through a series of intermediates. Disruptions in this pathway, often due to genetic mutations in the encoding enzymes, can lead to the accumulation of these sterol intermediates, with profound and often detrimental biological consequences. This guide focuses on the biological significance of the accumulation of one such intermediate, 4,4-dimethyl-5α-cholesten-3β-ol, a member of the 4,4-dimethylsterol family, in mutant cell lines. Understanding the downstream effects of this accumulation is paramount for researchers in cellular biology and professionals in drug development, as it sheds light on disease pathogenesis and unveils potential therapeutic targets.

The Molecular Wrench in the Machinery: Enzymatic Defects Leading to 4,4-dimethyl-5α-cholesten-3β-ol Accumulation

The accumulation of 4,4-dimethyl-5α-cholesten-3β-ol and other 4,4-dimethylsterols is a hallmark of a rare autosomal recessive disorder known as SC4MOL deficiency, also referred to as methylsterol monooxygenase 1 (MSMO1) deficiency.[1] This condition arises from mutations in the MSMO1 gene, which encodes the enzyme sterol-C4-methyl-oxidase.[2][3] This enzyme is a critical component of the sterol demethylation complex and catalyzes the first step in the removal of two methyl groups at the C4 position of sterol precursors.[1] A deficiency in this enzyme creates a bottleneck in the cholesterol biosynthesis pathway, leading to the buildup of its substrates, namely 4,4-dimethylsterols, in plasma and tissues.[2][3]

The following diagram illustrates the position of sterol-C4-methyl-oxidase in the post-squalene cholesterol biosynthesis pathway and the consequence of its deficiency.

Sources

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• 2. ommbid.mhmedical.com [ommbid.mhmedical.com]
• 3. BioKB - Publication [biokb.lcsb.uni.lu]

An In-Depth Technical Guide to the Metabolic Crossroads of Sterologenesis: 4,4-Dimethyl-5α-cholest-8-en-3β-ol

Abstract

This technical guide provides a comprehensive examination of 4,4-dimethyl-5α-cholest-8-en-3β-ol, a key intermediate in the intricate network of sterol biosynthesis. Intended for researchers, scientists, and professionals in drug development, this document delves into the metabolic precursors, enzymatic transformations, and downstream targets of this pivotal molecule. By elucidating the causality behind experimental choices and grounding all claims in authoritative references, this guide serves as a self-validating resource for understanding and manipulating sterol metabolism. We will explore the enzymatic machinery responsible for the C-4 demethylation of sterol precursors, detail the subsequent conversion of 4,4-dimethyl-5α-cholest-8-en-3β-ol en route to cholesterol, and provide robust, step-by-step protocols for the analysis of these critical lipid molecules.

Introduction: The Centrality of Sterol Biosynthesis

Cholesterol, a seemingly simple lipid, is a cornerstone of mammalian cell biology, essential for maintaining membrane integrity, serving as a precursor to vital steroid hormones and bile acids, and participating in cellular signaling.[1][2] Its de novo synthesis is a marvel of metabolic engineering, a multi-step enzymatic cascade that transforms the simple two-carbon unit of acetyl-CoA into the complex tetracyclic structure of cholesterol.[3] This pathway, occurring in part within the endoplasmic reticulum, is a tightly regulated process, with feedback mechanisms ensuring cellular cholesterol homeostasis.[2] Disruptions in this pathway are implicated in a range of human diseases, making its study a critical endeavor for therapeutic development.[1]

This guide focuses on a crucial juncture in this pathway: the metabolism surrounding 4,4-dimethyl-5α-cholest-8-en-3β-ol. This intermediate sits at a metabolic crossroads, following the initial cyclization of squalene to lanosterol and preceding the formation of more mature sterols. Its formation and subsequent transformation are contingent on a series of precisely orchestrated enzymatic reactions, primarily the demethylation at the C-4 position.

Metabolic Precursors: The Journey from Lanosterol

The biosynthesis of 4,4-dimethyl-5α-cholest-8-en-3β-ol begins with lanosterol, the first sterol intermediate produced after the cyclization of 2,3-oxidosqualene.[4] The conversion of lanosterol to cholesterol involves the removal of three methyl groups (two at C-4 and one at C-14), the reduction of a double bond in the side chain, and the migration of a double bond in the B-ring.[5]

The initial and critical step in the post-lanosterol pathway is the removal of the 14α-methyl group, a reaction catalyzed by the cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51A1).[6][7] This multi-step oxidation reaction yields 4,4-dimethyl-5α-cholesta-8,14,24-trien-3β-ol (FF-MAS).[6] Subsequently, the Δ14-double bond is reduced, leading to the formation of 4,4-dimethyl-5α-cholest-8,24-dien-3β-ol. The pathway then diverges into two main branches: the Bloch and the Kandutsch-Russell pathways.[8] The key distinction between these pathways lies in the timing of the reduction of the C24-C25 double bond in the side chain.[8]

The direct precursor to 4,4-dimethyl-5α-cholest-8-en-3β-ol within the Kandutsch-Russell pathway is 4,4-dimethyl-5α-cholesta-8,14-dien-3β-ol, which undergoes reduction of the Δ14 double bond.[9]

The C-4 Demethylation Complex: A Stepwise Oxidation

The removal of the two methyl groups at the C-4 position is a critical and energy-intensive process, requiring the sequential action of a multi-enzyme complex located in the endoplasmic reticulum.[10][11] This process is not a simple cleavage but rather a three-step oxidation of each methyl group.[10] The initial loss is that of the 4α-methyl group.[12]

The key enzymatic players in this C-4 demethylation complex are:

• Sterol-C4-methyl oxidase-like (SC4MOL): This enzyme initiates the process by hydroxylating the 4α-methyl group.[13][14] SC4MOL is a highly regulated enzyme, sensitive to cellular sterol levels, and is a target for degradation by the E3 ubiquitin ligase MARCHF6.[13][15] Its activity is a critical control point in the C-4 demethylation process.[15][16]

• NAD(P)-dependent steroid dehydrogenase-like (NSDHL): This enzyme is a 3β-hydroxysteroid dehydrogenase and C4-decarboxylase that oxidizes the 3β-hydroxyl group to a 3-keto group and subsequently decarboxylates the C-4 carboxylate intermediate.[10][13]

• Hydroxysteroid 17-beta dehydrogenase 7 (HSD17B7): This enzyme acts as a 3-ketosteroid reductase, reducing the 3-keto group back to a 3β-hydroxyl group, yielding the 4α-monomethyl sterol.[10][13]

This three-enzyme sequence is repeated for the removal of the second methyl group at the C-4 position.

Diagram 1: The C-4 Demethylation Enzymatic Cascade

Caption: Enzymatic conversion of lanosterol to lathosterol, highlighting the C-4 demethylation of 4,4-dimethyl-5α-cholest-8-en-3β-ol.

Downstream Targets: The Path to Cholesterol

Following the removal of the C-4 methyl groups, the resulting sterol, lathosterol (5α-cholest-7-en-3β-ol), undergoes further enzymatic modifications to ultimately yield cholesterol.[17] Lathosterol is a key intermediate in the Kandutsch-Russell pathway.[8]

The conversion of lathosterol to cholesterol involves two primary steps:

• Introduction of a C5-C6 double bond: The enzyme Δ7-sterol 5(6)-desaturase introduces a double bond at the C-5 position, converting lathosterol to 7-dehydrocholesterol.[17]

• Reduction of the C7-C8 double bond: The final step is the reduction of the Δ7 double bond of 7-dehydrocholesterol by 7-dehydrocholesterol reductase (DHCR7) to form cholesterol.[2]

It is important to note that the reduction of the side chain double bond at C-24 can occur at various stages, defining the distinction between the Bloch and Kandutsch-Russell pathways. In the Kandutsch-Russell pathway, this reduction occurs earlier in the sequence, prior to the demethylation steps.[18]

Experimental Protocols for Sterol Analysis

The analysis of sterol intermediates is essential for studying the dynamics of cholesterol biosynthesis and the effects of potential therapeutic agents. Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are the most powerful and widely used techniques for this purpose.[19][20]

Sample Preparation: A Critical First Step

Accurate sterol analysis begins with meticulous sample preparation to extract and isolate the lipids of interest from the biological matrix.

Protocol 1: Lipid Extraction and Saponification

• Homogenization: Homogenize tissue or cell samples in a suitable solvent, such as a chloroform:methanol mixture (2:1, v/v).

• Lipid Extraction: Perform a liquid-liquid extraction to separate the lipid-containing organic phase. A common method is the Folch extraction.

• Saponification: To hydrolyze sterol esters and release free sterols, evaporate the organic solvent and add a methanolic potassium hydroxide solution. Incubate at an elevated temperature (e.g., 90°C for 1 hour).[21]

• Extraction of Non-saponifiable Lipids: After saponification, add water and extract the non-saponifiable lipids (including sterols) with a non-polar solvent like hexane or petroleum ether.

• Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen and reconstitute the dried lipid extract in a suitable solvent for either GC-MS or HPLC analysis.

Diagram 2: Experimental Workflow for Sterol Analysis

Caption: A generalized workflow for the preparation and analysis of sterols from biological samples.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS provides excellent separation and structural identification of sterols. Derivatization is typically required to increase the volatility and thermal stability of the sterols.[22]

Protocol 2: GC-MS Analysis of Sterols

• Derivatization (Silylation): To the dried lipid extract, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) in a solvent like pyridine or acetonitrile. Heat the mixture (e.g., at 60-70°C for 30 minutes) to form trimethylsilyl (TMS) ethers of the sterols.[21][22]

• GC Separation: Inject the derivatized sample onto a capillary GC column suitable for sterol analysis (e.g., a low-bleed 5% phenyl-methylpolysiloxane column). A typical temperature program would start at a lower temperature and ramp up to a final temperature of around 300°C to elute all sterols.[21]

• MS Detection: Use a mass spectrometer in either full scan mode for identification of unknown sterols or selected ion monitoring (SIM) mode for targeted quantification of known sterols. The mass spectra of TMS-derivatized sterols show characteristic fragmentation patterns that aid in their identification.[23]

Table 1: Typical GC-MS Parameters for Sterol Analysis

Parameter	Value	Reference
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS)	[21]
Carrier Gas	Helium at a constant flow rate of ~1 mL/min	[21]
Injector Temperature	280°C	[21]
Oven Program	Initial 60°C for 1 min, ramp to 250°C at 15°C/min, then to 310°C at 5°C/min, hold for 6 min	[24]
MS Interface Temp	250-280°C	[24]
Ionization Mode	Electron Ionization (EI) at 70 eV	[24]
Acquisition Mode	Full Scan (m/z 50-650) or SIM	[23][24]

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC offers a complementary approach to GC-MS and is particularly useful for the analysis of less volatile or thermally labile sterols. Derivatization is not always necessary.[19]

Protocol 3: HPLC Analysis of Sterols

• Column Selection: A reverse-phase C18 column is commonly used for the separation of sterols.[19][25]

• Mobile Phase: A mixture of organic solvents such as acetonitrile, methanol, and water is typically used as the mobile phase in an isocratic or gradient elution mode.[19][25]

• Detection: UV detection at low wavelengths (around 205-210 nm) can be used, but it lacks specificity. Mass spectrometry (LC-MS), particularly with atmospheric pressure chemical ionization (APCI), is a more sensitive and specific detection method.[26]

Table 2: Typical HPLC Parameters for Sterol Analysis

Parameter	Value	Reference
Column	C18 reverse-phase, e.g., 4.6 x 150 mm, 5 µm particle size	[19]
Mobile Phase	Acetonitrile/Water or Methanol/Water mixtures	[25]
Flow Rate	0.5 - 1.0 mL/min	[26]
Detection	UV (205-210 nm) or APCI-MS	[26]

Conclusion and Future Directions

The metabolic pathway surrounding 4,4-dimethyl-5α-cholest-8-en-3β-ol represents a critical control point in the overall synthesis of cholesterol. The intricate enzymatic machinery of the C-4 demethylation complex, particularly the regulation of SC4MOL, offers potential targets for therapeutic intervention in diseases characterized by dysregulated sterol metabolism. The analytical protocols detailed in this guide provide the necessary tools for researchers to probe this complex pathway, identify novel inhibitors, and further unravel the subtleties of cholesterol homeostasis. Future research should focus on the precise regulatory mechanisms governing the C-4 demethylation complex and its interplay with other branches of lipid metabolism. A deeper understanding of these processes will undoubtedly pave the way for the development of next-generation therapies for a host of metabolic and developmental disorders.

References

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4,4-dimethyl-5-cholesten-3-ol molecular weight, exact mass, and physicochemical properties

An In-depth Technical Guide to 4,4-dimethyl-5-cholesten-3-ol: Core Properties, Biological Role, and Analysis

Executive Summary: This guide provides a comprehensive technical overview of 4,4-dimethyl-5-cholesten-3-ol, a significant intermediate in the biosynthesis of cholesterol. Addressed to researchers, scientists, and professionals in drug development, this document details the molecule's fundamental properties, its precise role within the post-lanosterol metabolic pathway, and a validated methodology for its analytical determination. By integrating foundational chemical data with practical experimental protocols and biological context, this guide serves as an essential resource for studies involving sterol metabolism and analysis.

Core Molecular and Physicochemical Profile

4,4-dimethyl-5-cholesten-3-ol, also known as 4,4-dimethylcholesterol, is a tetracyclic triterpenoid and a key sterol intermediate.[1] Its core identity is defined by its molecular formula, weight, and mass, which are crucial for mass spectrometry-based identification and quantification. While extensive experimental data on all its physicochemical properties are not widely published, a combination of data from authoritative databases and predictive models provides a robust profile.

Property	Value	Source
IUPAC Name	(3S,8S,9S,10R,13R,14S,17R)-4,4,10,13-tetramethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol	NIST
Synonyms	4,4-Dimethylcholest-5-enol, 4,4-Dimethylcholesterol, 4,4-Dimethylcholest-5-en-3-β-ol	[2]
Molecular Formula	C₂₉H₅₀O	[2]
Molecular Weight	414.7067 g/mol	[2]
Exact Mass	414.386166214 Da	-
CAS Number	1253-88-9	[2]
Melting Point	Data not readily available. A related saturated compound, 4,4-Dimethyl-5α-cholestan-3-one, has a melting point of 100 °C in methanol.[3]	-
Boiling Point	492.9 ± 44.0 °C (Predicted)	-
Water Solubility	Experimental data not available. Predicted to be practically insoluble based on high lipophilicity.	-
XLogP3	8.8 (Predicted)	-
Topological Polar Surface Area	20.2 Ų	-
Hydrogen Bond Donor Count	1	-
Hydrogen Bond Acceptor Count	1	-

Biological Significance in Sterol Biosynthesis

4,4-dimethyl-5-cholesten-3-ol is not an endpoint metabolite but rather a crucial stepping stone in the complex, multi-step conversion of lanosterol to cholesterol.[4] This pathway, occurring in the endoplasmic reticulum, is responsible for producing the cell's entire de novo supply of cholesterol, a molecule essential for membrane structure and as a precursor to steroid hormones and bile acids.[5][6]

The conversion of lanosterol to cholesterol involves the removal of three methyl groups (two at the C-4 position and one at the C-14 position), and the isomerization of a double bond.[7] 4,4-dimethyl-5-cholesten-3-ol appears as a key intermediate immediately following the demethylation at the C-14 position and before the sequential removal of the two methyl groups at the C-4 position.[1][7] The enzymes responsible for C-4 demethylation, a sterol C4-methyl oxidase and a C4-decarboxylase, act upon this substrate and its subsequent monomethylated product.[7]

The accumulation of C4-methylated sterols, such as 4,4-dimethyl-5-cholesten-3-ol, due to genetic defects or enzymatic inhibition can lead to severe cellular and developmental issues, highlighting the critical importance of this metabolic sequence.[1]

Caption: Simplified post-lanosterol pathway to cholesterol.

Analytical Methodology: A Validated GC-MS Protocol

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the definitive analytical technique for the identification and quantification of sterols due to its high resolution and sensitivity.[8][9][10] The following protocol provides a robust, self-validating workflow for the analysis of 4,4-dimethyl-5-cholesten-3-ol in a biological matrix.

Rationale for Experimental Choices

• Saponification: Sterols in biological samples often exist as fatty acid esters. Saponification (alkaline hydrolysis) is a critical step to cleave these ester bonds, liberating the free sterols for analysis and ensuring accurate quantification of the total sterol pool.[11]

• Liquid-Liquid Extraction (LLE): LLE with a non-polar solvent like hexane or diethyl ether is used to efficiently extract the lipophilic sterols from the aqueous, saponified matrix.

• Derivatization (Silylation): Sterols possess a hydroxyl group that makes them polar and less volatile, leading to poor peak shape and thermal degradation in the hot GC inlet. Converting the hydroxyl group to a trimethylsilyl (TMS) ether using a reagent like BSTFA increases volatility and thermal stability, resulting in sharp, symmetrical chromatographic peaks essential for accurate quantification.[8]

• Internal Standard (IS): The use of a structural analog not present in the sample (e.g., epicoprostanol or 5α-cholestane) is crucial. The IS is added at the very beginning of sample preparation to account for any loss of analyte during the multi-step extraction and derivatization process, thereby ensuring the trustworthiness and accuracy of the final quantitative result.

Experimental Workflow Diagram

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Decoding the Mechanism of Action of 4,4-Dimethyl-5-cholesten-3-ol (FF-MAS) in Meiosis-Activating Sterol Pathways

Executive Summary

The sterol 4,4-dimethyl-5α-cholesta-8,14,24-trien-3β-ol, commonly known as Follicular Fluid Meiosis-Activating Sterol (FF-MAS), is a critical intermediate in the cholesterol biosynthetic pathway. Originally isolated from human follicular fluid, FF-MAS serves a highly specialized autocrine and paracrine function in reproductive biology: it is the obligate signaling molecule that induces the resumption of meiosis in mammalian oocytes[1]. This technical guide deconstructs the enzymatic synthesis of FF-MAS, its downstream signaling cascades, and its secondary regulatory roles in cellular lipid homeostasis, providing actionable, self-validating protocols for laboratory investigation.

Biosynthetic Pathway and Enzymatic Kinetics

FF-MAS is synthesized from lanosterol via the action of Lanosterol 14α-demethylase (CYP51A1), a highly conserved cytochrome P450 enzyme[2]. Unlike other cholesterol intermediates that are rapidly metabolized, FF-MAS accumulates transiently in gonadal tissues (ovaries and testes) in response to gonadotropin surges[1].

The catalytic conversion requires the transfer of electrons from NADPH via NADPH-cytochrome P450 reductase. Following its synthesis, FF-MAS is either secreted to act upon oocytes or further reduced by sterol Δ14-reductase to form Testis Meiosis-Activating Sterol (T-MAS)[3].

Biosynthetic pathway of FF-MAS from lanosterol via CYP51A1 and subsequent conversion.

Molecular Mechanisms of Meiotic Resumption

In mammalian follicles, oocytes are held in meiotic arrest at the prophase of the first meiotic division. This arrest is maintained by high intra-oocyte levels of cyclic AMP (cAMP), driven largely by follicular purines such as hypoxanthine, which inhibit phosphodiesterase activity[1].

The mid-cycle surge of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH) upregulates CYP51A1 in the surrounding cumulus cells, triggering a spike in FF-MAS production[4]. FF-MAS is subsequently internalized by the oocyte, where it forcefully antagonizes the hypoxanthine/cAMP block, leading to Germinal Vesicle Breakdown (GVBD)[5].

Mechanistically, FF-MAS operates through dual signaling axes:

• LXRα Activation: FF-MAS acts as a ligand for Liver X Receptor alpha (LXRα). While some synthetic oxysterols also activate LXRα, only FF-MAS successfully translates this activation into meiotic resumption, suggesting a highly specific conformational interaction[5],[6].

• MAPK/ERK Cascade: FF-MAS independently stimulates the Mitogen-Activated Protein Kinase (MAPK) pathway, which is essential for cytoskeletal rearrangements during polar body extrusion[4].

Mechanism of FF-MAS-induced meiotic resumption overcoming cAMP-mediated arrest.

Secondary Metabolic Regulations: SREBP-2 and HMGCR

Beyond reproduction, FF-MAS acts as an endogenous feedback regulator of the mevalonate pathway. High intracellular concentrations of C4-dimethylated sterols like FF-MAS stimulate the ubiquitination and proteasomal degradation of 3-hydroxy-3-methylglutaryl-CoA reductase (HMGCR)[7]. Concurrently, FF-MAS inhibits the cleavage and activation of Sterol Regulatory Element-Binding Protein 2 (SREBP-2), effectively downregulating de novo cholesterol biosynthesis to prevent lipotoxicity[7].

Quantitative Efficacy Profile

To understand the unique potency of FF-MAS, it is critical to compare it against other LXRα agonists. The table below summarizes the dose-dependent effects of various sterols on overcoming hypoxanthine-induced meiotic arrest in vitro[5].

Table 1: Comparative Efficacy of Sterols on Meiotic Resumption in Hypoxanthine-Arrested Oocytes

Compound	Primary Receptor Target	Concentration Tested	Effect on GVBD (%)	Polar Body Extrusion
Control (Hypoxanthine)	Phosphodiesterase	3.0 mM	Baseline (<10%)	Minimal
FF-MAS	LXRα / MAPK	0.07 - 7.0 µM	Dose-dependent increase (~80%)	Significant increase
22(R)-hydroxycholesterol	LXRα (Potent Agonist)	10.0 µM	No significant effect	No significant effect
Cholesterol	SCAP/Insig	10.0 µM	No significant effect	No significant effect

Note: The inability of potent LXRα agonists like 22(R)-hydroxycholesterol to induce GVBD highlights that FF-MAS possesses a unique, potentially multi-modal mechanism of action beyond simple LXRα transactivation[5].

Validated Experimental Protocols

The following methodologies are engineered with built-in controls to ensure self-validation and reproducibility in evaluating FF-MAS pathways.

Protocol A: In Vitro Oocyte Maturation (IVM) Assay for FF-MAS Efficacy

Objective: To isolate and quantify the direct effect of FF-MAS on oocyte meiotic resumption, independent of cumulus cell signaling. Causality: Using 3 mM hypoxanthine creates an artificial meiotic block by preventing cAMP degradation[5]. Testing both Naked Oocytes (NkO) and Cumulus-Enclosed Oocytes (CEO) ensures that any observed maturation is due to the direct action of FF-MAS on the oocyte, rather than secondary metabolites produced by the cumulus cells[5].

Step-by-Step Methodology:

• Priming: Inject immature female mice (20-24 days old) with 5 IU pregnant mare serum gonadotropin (PMSG). Rationale: PMSG synchronizes follicular development to the antral stage.

• Isolation: 48 hours post-injection, isolate ovaries and puncture antral follicles in a handling medium supplemented with 3 mM hypoxanthine. Rationale: Immediate exposure to hypoxanthine prevents spontaneous GVBD during the mechanical stress of isolation.

• Denudation: Mechanically denude a subset of oocytes using a fine-bore glass pipette to create the NkO group. Leave the remaining oocytes intact as the CEO group.

• Treatment Preparation: Dissolve synthetic FF-MAS in absolute ethanol. Spike the maturation medium (containing 3 mM hypoxanthine) with FF-MAS to achieve final concentrations ranging from 0.07 to 7 µM. Ensure the final ethanol vehicle concentration remains below 0.1% to prevent solvent toxicity.

• Culture: Culture the NkO and CEO groups in 50 µL microdrops of the respective treatment media, overlaid with mineral oil, at 37°C in a humidified 5% CO2 atmosphere for 24 hours.

• Scoring: Assess the oocytes using differential interference contrast (DIC) microscopy. Score positive for meiotic resumption upon the disappearance of the nuclear membrane (GVBD) and progression to Metaphase II (polar body extrusion).

Protocol B: HPLC-UV Assay for CYP51A1 Enzymatic Activity

Objective: To measure the steady-state kinetic rate of FF-MAS synthesis by CYP51A1. Causality: Traditional assays require radiolabeled substrates. By utilizing 24,25-dihydrolanosterol and 2-hydroxypropyl-β-cyclodextrin (HPCD), researchers can enhance substrate solubility and utilize standard HPLC-UV for high-throughput, non-radioactive kinetic profiling[8].

Step-by-Step Methodology:

• Enzyme Reconstitution: In a 1.5 mL microcentrifuge tube, combine 1.0 µM recombinant human CYP51A1 and 2.0 µM NADPH-cytochrome P450 reductase in 100 mM potassium phosphate buffer (pH 7.4).

• Substrate Solubilization: Dissolve 24,25-dihydrolanosterol in a 2.25% (w/v) HPCD solution. Rationale: HPCD encapsulates the highly lipophilic sterol, delivering it to the enzyme active site without causing protein denaturation.

• Reaction Initiation: Add the solubilized substrate to the enzyme mixture. Initiate the catalytic cycle by adding 1 mM NADPH.

• Incubation: Incubate the reaction mixture in a shaking water bath at 37°C for precisely 30 minutes.

• Termination & Extraction: Halt the reaction by adding two volumes of ethyl acetate. Vortex vigorously for 2 minutes to extract the sterol products into the organic phase. Centrifuge at 10,000 x g for 5 minutes to separate the phases.

• Sample Preparation: Carefully transfer the upper organic layer to a clean glass vial. Evaporate the solvent completely under a gentle stream of nitrogen gas. Resuspend the dried sterol pellet in 100 µL of HPLC-grade methanol.

• Chromatographic Analysis: Inject 20 µL onto a C18 reverse-phase HPLC column. Monitor the eluent at 212 nm. The dihydro-FF-MAS product peak will resolve distinctly from the 24,25-dihydrolanosterol substrate, allowing for precise area-under-the-curve (AUC) quantification against a standard curve.

References

• Functional Cytochrome P450 Lanosterol 14α-Demethylase CYP51 Enzyme in the Acrosome: Transport through the Golgi and Synthesis of Meiosis-Activating Sterols Source: Oxford Academic URL:[Link]

• Lanosterol 14alpha-demethylase (CYP51), NADPH-cytochrome P450 reductase and squalene synthase in spermatogenesis Source: PubMed (NIH) URL:[Link]

• Endogenous sterol intermediates of the mevalonate pathway regulate HMGCR degradation and SREBP-2 processing Source: PMC (NIH) URL:[Link]

• Meiosis-Activating Sterol Promotes Resumption of Meiosis in Mouse Oocytes Cultured In Vitro in Contrast to Related Oxysterols Source: Oxford Academic URL:[Link]

• Role of Meiosis Activating Sterols, MAS, in Induced Oocyte Maturation Source: PubMed (NIH) URL:[Link]

• Liver X receptor (LXR) and the reproductive system--a potential novel target for therapeutic intervention Source: PubMed (NIH) URL:[Link]

• Modeling of the conversion of dihydrolanosterol to dihydro FF-MAS and effects Source: ResearchGate URL:[Link]

• Lipid Metabolic Process Involved in Oocyte Maturation During Folliculogenesis Source: Frontiers URL:[Link]

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• 3. academic.oup.com [academic.oup.com]
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• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Extraction and Isolation Protocols for 4,4-Dimethyl-5-cholesten-3-ol from Biological Tissue Samples

Biological Context & Structural Significance

4,4-Dimethyl-5-cholesten-3-ol (also known as 4,4-dimethylcholest-5-en-3-ol) is a critical 4,4-dimethylsterol intermediate in the post-squalene cholesterol biosynthesis pathway. Closely related to follicular fluid meiosis-activating sterols (FF-MAS), this lipid plays a significant role in reproductive biology, cellular membrane dynamics, and the pathology of sterol-reductase deficiency disorders.

Because 4,4-dimethylsterols exist in extremely low physiological abundance compared to 4-desmethylsterols (like cholesterol), isolating them from complex biological tissues requires a highly selective, multi-dimensional lipidomics approach.

Biosynthetic pathway of 4,4-dimethyl-5-cholesten-3-ol in mammalian tissue.

Methodological Rationale: The "Why" Behind the Protocol

To ensure a self-validating and highly reproducible system, this protocol is built on three mechanistic pillars:

• Internal Standardization (Self-Validation): A deuterated internal standard (e.g., d7-cholesterol) is spiked into the tissue before homogenization. This mathematically corrects for any target analyte loss during the rigorous extraction, saponification, and enrichment phases [1].

• Alkaline Saponification: Biological tissues contain massive amounts of triglycerides and steryl esters. Saponification cleaves ester bonds, releasing 4,4-dimethyl-5-cholesten-3-ol from its esterified storage form into a free sterol. Simultaneously, it converts bulk triglycerides into water-soluble glycerol and soaps, which are easily discarded in the aqueous phase during liquid-liquid extraction [2].

• Steric-Driven Solid-Phase Extraction (SPE): The two methyl groups at the C-4 position of 4,4-dimethyl-5-cholesten-3-ol create steric hindrance around the 3β-hydroxyl group. This prevents the hydroxyl group from hydrogen-bonding as tightly to the silanol groups of a silica stationary phase compared to unhindered 4-desmethylsterols (like cholesterol). Consequently, 4,4-dimethylsterols can be selectively eluted earlier using a highly specific, low-polarity solvent system (95:5 n-hexane:diethyl ether) [3].

Step-by-Step Experimental Protocol

Tissue Homogenization & Total Lipid Extraction

Adapted from the modified Bligh-Dyer procedure for sterol extraction [1].

• Weigh 50–100 mg of biological tissue (e.g., gonadal or hepatic tissue) and transfer to a 15 mL glass centrifuge tube.

• Add 2 mL of cold Dulbecco's Phosphate-Buffered Saline (DPBS).

• Critical Step: Spike the sample with 10 µL of a deuterated internal standard mix (e.g., 10 µg/mL d7-cholesterol in ethanol) to establish the self-validating recovery baseline.

• Homogenize the tissue thoroughly using a mechanical disruptor.

• Add 6 mL of Chloroform:Methanol (1:2, v/v) and vortex vigorously for 30 seconds.

• Add 2 mL of Chloroform and 2 mL of DPBS to induce phase separation. Vortex for 10 seconds.

• Centrifuge at 2400 rpm (approx. 1000 × g) for 5 minutes.

• Carefully extract the lower organic (chloroform) phase using a glass Pasteur pipette and transfer it to a fresh glass vial. Dry completely under a gentle stream of nitrogen gas at 37°C.

Alkaline Saponification

• Resuspend the dried total lipid extract in 2 mL of 1 M Potassium Hydroxide (KOH) prepared in 95% Ethanol [2].

• Cap the vial tightly with a Teflon-lined cap and incubate in a water bath at 85°C for 60 minutes. Vortex briefly every 20 minutes.

• Remove from the heat and allow the sample to cool to room temperature.

• Add 2 mL of high-purity distilled water to quench the reaction and solubilize the newly formed soaps.

Liquid-Liquid Extraction (LLE) of Unsaponifiable Matter

• Add 3 mL of HPLC-grade n-hexane to the saponified aqueous mixture.

• Vortex vigorously for 2 minutes to partition the free sterols into the non-polar phase.

• Centrifuge at 3000 × g for 5 minutes to break any emulsions.

• Transfer the upper n-hexane layer (containing the unsaponifiable matter) to a clean glass vial.

• Repeat the n-hexane extraction twice more with the remaining aqueous phase to maximize sterol recovery. Pool all hexane fractions and evaporate to dryness under nitrogen.

Solid-Phase Extraction (SPE) Enrichment

• Mount a 1 g Silica SPE cartridge (e.g., Isolute Si) onto a vacuum manifold.

• Condition the column by passing 5 mL of n-hexane through it. Do not let the column run dry.

• Reconstitute the dried unsaponifiable extract in 1 mL of n-hexane and load it onto the SPE cartridge.

• Wash Step: Pass 5 mL of 100% n-hexane through the column to elute non-polar hydrocarbons (e.g., squalene). Discard the wash.

• Elution Step: Elute the 4,4-dimethylsterol fraction by passing 25 mL of n-hexane:diethyl ether (95:5, v/v) through the column [3]. Collect this fraction in a clean vial.

• Evaporate the collected 4,4-dimethylsterol fraction to dryness under nitrogen.

Derivatization and GC-MS Analysis

• To the dried SPE eluate, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% TMCS, followed by 50 µL of anhydrous pyridine.

• Incubate at 60°C for 30 minutes to convert the sterols into their trimethylsilyl (TMS) ether derivatives.

• Evaporate the derivatization reagents under nitrogen and reconstitute in 100 µL of n-hexane for GC-MS injection.

• Analyze using a GC-MS system operating in Selected Ion Monitoring (SIM) mode, targeting the specific TMS derivative mass of 486 m/z [4].

Experimental workflow for the isolation of 4,4-dimethyl-5-cholesten-3-ol.

Quantitative Data & Analytical Parameters

Table 1: Silica SPE Solvent Elution Profile for Sterol Separation

Sterol Class	Elution Solvent System	Polarity / Silica Interaction Mechanism
Hydrocarbons (e.g., Squalene)	100% n-Hexane	Highly non-polar; no hydrogen bonding with silanol groups.
4,4-Dimethylsterols	n-Hexane : Diethyl Ether (95:5, v/v)	Steric hindrance at C-4 reduces binding affinity to silica [3].
4-Desmethylsterols (e.g., Cholesterol)	n-Hexane : Diethyl Ether (80:20, v/v)	Unhindered 3β-OH strongly interacts with silica stationary phase.

Table 2: GC-MS Analytical Parameters for 4,4-Dimethyl-5-cholesten-3-ol

Parameter	Value / Description
Chemical Formula	C₂₉H₅₀O
Exact Mass (Underivatized)	414.386 g/mol
Derivatization Agent	BSTFA + 1% TMCS (Trimethylsilylation)
TMS Derivative Exact Mass	486.425 m/z[4]
Primary MS/MS Transition (LC-APCI)	[M+H-H₂O]⁺ → m/z 397.4
Quantitation Method	Area ratio of endogenous sterol to d7-cholesterol internal standard.

References

• LIPID MAPS. "Extraction and Analysis of Sterol Lipids." lipidmaps.org.
• BenchChem. "Application Notes and Protocols for the Extraction of 24(28)
• ResearchGate. "Rapid Separating and Enrichment of 4,4′-Dimethylsterols of Vegetable Oils by SolidPhase Extraction.
• Amazon Web Services. "CD 1.

Gas chromatography-mass spectrometry (GC-MS) methods for 4,4-dimethyl-5-cholesten-3-ol detection

Application Note: High-Resolution GC-MS Profiling of 4,4-Dimethyl-5-cholesten-3-ol

Biological Context & Analytical Challenges

4,4-Dimethyl-5-cholesten-3-ol (commonly referred to as 4,4-dimethylcholesterol) is a structurally unique sterol with profound biological significance. In higher plants, it serves as a critical intermediate in the complex C-4 demethylation cascade during phytosterol biosynthesis (1)[1]. Beyond its role as a biosynthetic precursor, it is a dominant bioactive phytochemical in medicinal extracts such as Annona squamosa (2)[2], and possesses the unusual ability to support the membrane structural integrity of sterol auxotrophs like Mycoplasma capricolum (3)[3].

The Analytical Challenge: Like most free sterols, 4,4-dimethyl-5-cholesten-3-ol possesses a highly polar 3β-hydroxyl group. If injected directly into a Gas Chromatography-Mass Spectrometry (GC-MS) system, this hydroxyl group induces severe hydrogen bonding with the silanol active sites on the column stationary phase. This results in broad, tailing peaks, thermal degradation at high oven temperatures, and ultimately, a catastrophic loss of quantitative reproducibility.

Experimental Design: Causality & Rationale

To circumvent these challenges, this protocol utilizes a highly optimized extraction and derivatization framework.

• Causality of Saponification: Biological matrices sequester sterols in both free and fatty-acid esterified forms. Alkaline saponification (KOH) is mandatory to cleave these ester bonds, ensuring that the total sterol pool is quantified rather than just the unbound fraction.

• Causality of Trimethylsilylation (TMS): Reacting the extract with BSTFA + 1% TMCS replaces the active hydrogen of the 3β-hydroxyl group with a non-polar trimethylsilyl ether. This drastically lowers the boiling point, enhances thermal stability, and generates a highly specific, high-mass molecular ion (m/z 486) that prevents background matrix interference.

• Causality of Column Selection: A 5% phenyl / 95% dimethyl polysiloxane column (e.g., DB-5MS) is selected. The slight polarity introduced by the 5% phenyl groups provides the exact steric selectivity required to resolve 4,4-dimethyl-5-cholesten-3-ol from closely eluting structural isomers (such as lanosterol or cholesterol).

Workflow Visualization

Figure 1: GC-MS workflow for 4,4-dimethyl-5-cholesten-3-ol extraction and detection.

Step-by-Step Methodology (Self-Validating Protocol)

Phase 1: Extraction & Saponification

• Weigh 50 mg of lyophilized biological sample into a 10 mL borosilicate glass tube with a PTFE-lined cap.

• Validation Checkpoint 1 (Internal Standard): Spike the sample with 50 µL of 5α-cholestane (1 mg/mL in hexane). Rationale: 5α-cholestane does not occur naturally in most matrices. Its recovery mathematically normalizes any volumetric losses during extraction.

• Add 2 mL of 1 M KOH prepared in 95% ethanol. Vortex vigorously for 30 seconds.

• Incubate in a water bath at 80°C for 60 minutes. Allow the homogenate to cool to room temperature.

Phase 2: Liquid-Liquid Partitioning (LLE)

• Add 2 mL of HPLC-grade water to halt the saponification, followed by 3 mL of n-hexane.

• Vortex for 2 minutes. Centrifuge at 3000 × g for 5 minutes to break any formed lipid emulsions.

• Carefully transfer the upper organic (hexane) layer to a clean GC autosampler vial.

• Evaporate the solvent to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C. Rationale: Even trace amounts of moisture will violently quench the silylation reagents in the next step, leading to protocol failure.

Phase 3: Derivatization

• Reconstitute the dried extract in 100 µL of anhydrous pyridine.

• Add 100 µL of BSTFA containing 1% TMCS.

• Seal the vial tightly and incubate at 60°C for 30 minutes.

• Validation Checkpoint 2 (Derivatization Efficiency): During data analysis, monitor the m/z 414 ion channel. The complete absence of m/z 414 (the underivatized molecular ion) serves as an internal proof of 100% derivatization efficiency, preventing false-negative quantification.

Phase 4: GC-MS Instrumental Parameters

• System: Agilent 7890B GC coupled with 5977B MSD (or equivalent).

• Column: DB-5MS (30 m length × 0.25 mm internal diameter, 0.25 µm film thickness).

• Carrier Gas: Helium (99.999% purity), constant flow at 1.0 mL/min.

• Injection: 1 µL, Splitless mode. Inlet temperature: 280°C.

• Oven Temperature Program:

  • Initial: 150°C (hold 1 min).

  • Ramp 1: 20°C/min to 260°C.

  • Ramp 2: 2°C/min to 300°C (hold 10 min). Rationale: The shallow secondary ramp (2°C/min) through the sterol elution zone is critical for physically resolving the C-4 dimethyl isomers from standard desmethyl sterols.

• Mass Spectrometer Parameters:

  • Ionization: Electron Impact (EI) at 70 eV. Rationale: 70 eV provides reproducible, highly energetic fragmentation, allowing spectra to be directly cross-referenced against NIST libraries.

  • Source Temp: 230°C; Quadrupole Temp: 150°C.

  • Acquisition: Scan mode (m/z 50–600) for full spectral profiling; SIM mode (m/z 486, 471) for high-sensitivity targeted quantification.

Data Presentation & Quantitative Analysis

The following table summarizes the deterministic GC-MS characteristics required to positively identify the TMS ether of 4,4-dimethyl-5-cholesten-3-ol against common reference sterols.

Analyte (TMS Ether Derivative)	Chemical Formula	Exact Mass (MW)	Target Quantifier Ion (m/z)	Key Qualifier Ions (m/z)
4,4-Dimethyl-5-cholesten-3-ol	C₃₂H₅₈OSi	486.42	486 [M]⁺	471 [M-CH₃]⁺, 396 [M-TMSOH]⁺
Cholesterol (Reference)	C₃₀H₅₂OSi	458.39	458 [M]⁺	443, 368, 353
Lanosterol (Reference)	C₃₃H₅₈OSi	498.42	498 [M]⁺	483, 408, 393
5α-Cholestane (Internal Standard)	C₂₇H₄₈ (Underivatized)	372.37	372 [M]⁺	357, 217

Note: The primary diagnostic fragment for 4,4-dimethyl-5-cholesten-3-ol is the molecular ion at m/z 486, followed by the loss of the trimethylsilanol group (M-90) yielding m/z 396.

References

• Vanitha, V., Umadevi, K. J., & Vijayalakshmi, K. (2018). DETERMINATION OF BIOACTIVE COMPONENTS OF ANNONA SQUAMOSA L LEAF BY GC- MS ANALYSIS. International Journal of Pharmaceutical Sciences and Drug Research.[Link]

• Odriozola, J. M., Waitzkin, E., Smith, T. L., & Bloch, K. (1978). Sterol requirement of Mycoplasma capricolum. Proceedings of the National Academy of Sciences, 75(9), 4107-4109.[Link]

• Rahier, A. (2011). Dissecting the sterol C-4 demethylation process in higher plants. From structures and genes to catalytic mechanism. Steroids, 76(4), 340-352.[Link]

Sources

• 1. Dissecting the sterol C-4 demethylation process in higher plants. From structures and genes to catalytic mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsdronline.com [ijpsdronline.com]
• 3. Sterol requirement of Mycoplasma capricolum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis Pathways for Generating Stable Isotope-Labeled 4,4-Dimethyl-5-cholesten-3-ol Standards

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Protocol & Application Guide

Introduction & Biological Rationale

In the post-lanosterol biosynthesis of cholesterol, 4,4-dimethyl-5-cholesten-3-ol (4,4-dimethylcholesterol) serves as a critical intermediate. Its accumulation is a primary biomarker for deficiencies in the sterol-4-alpha-carboxylate 3-dehydrogenase (SC4MOL) enzyme complex and is heavily monitored during the development of antifungal or cholesterol-lowering drugs targeting sterol 14α-demethylase (CYP51). Unlike cholesterol, the presence of the gem-dimethyl group at the C-4 position significantly alters its interaction with phospholipid acyl chains, affecting membrane fluidity and cellular signaling 1.

To accurately quantify this sterol in complex biological matrices (e.g., plasma, cell lysates) via LC-MS/MS or GC-MS, a stable isotope-labeled internal standard is required to correct for matrix suppression and extraction losses. This guide details a robust, self-validating three-step synthetic pathway to generate a highly enriched [3-²H₁, 4,4-²H₆]-4,4-dimethyl-5-cholesten-3β-ol (d₇-standard) , providing a +7 Da mass shift that completely bypasses natural isotopic interference.

Mechanistic Pathway & Chemical Causality

The synthesis of the d₇-isotopologue is achieved through a controlled sequence of oxidation, isotopic alkylation, and stereoselective reduction. Each step is governed by specific thermodynamic and steric principles:

• Activation via Oxidation: The pathway begins with the Oppenauer oxidation of cholesterol to cholest-4-en-3-one. Causality: The C-3 hydroxyl must be converted to an α,β -unsaturated ketone to activate the C-4 position for subsequent nucleophilic enolate chemistry. Oppenauer oxidation is preferred over Jones oxidation as it avoids harsh acidic conditions that can lead to over-oxidation or unwanted skeletal rearrangements.

• Isotopic Gem-Dimethylation & Isomerization: Cholest-4-en-3-one is treated with potassium tert-butoxide (t-BuOK) and iodomethane-d₃ (CD₃I). Causality: The strong base deprotonates the C-4 position, allowing sequential Sₙ2 attacks on CD₃I. Once the C-4 position becomes fully substituted (quaternary), the Δ4 double bond can no longer be maintained in conjugation with the ketone. To relieve steric strain and satisfy valency, the double bond spontaneously isomerizes to the Δ5 position, yielding the stable β,γ -unsaturated ketone, [4,4-d₆]-4,4-dimethylcholest-5-en-3-one 23.

• Stereoselective Hydride Transfer: The final step utilizes sodium borodeuteride (NaBD₄) to reduce the C-3 ketone. Causality: The bulky C-10 and C-13 angular methyl groups, along with the newly added C-4 methyls, dictate the trajectory of the incoming deuteride. Attack occurs predominantly from the less hindered α -face, pushing the resulting hydroxyl group into the thermodynamically stable β -equatorial configuration, finalizing the d₇-standard 4.

Experimental Workflow Diagram

Fig 1: Three-step synthesis workflow for generating the d7-labeled sterol standard.

Step-by-Step Experimental Protocols

Step 1: Synthesis of Cholest-4-en-3-one

• Setup: In a flame-dried 500 mL round-bottom flask, dissolve 10.0 g (25.8 mmol) of cholesterol in 150 mL of anhydrous toluene.

• Reaction: Add 30 mL of cyclohexanone (hydrogen acceptor) and 6.0 g of aluminum isopropoxide. Reflux the mixture under a nitrogen atmosphere for 4 hours.

• In-Process Validation: Monitor via TLC (Hexane:Ethyl Acetate 4:1). The reaction is complete when the cholesterol spot (R_f ~0.3) disappears and a new UV-active spot appears (R_f ~0.5).

• Workup: Cool to room temperature, add 50 mL of 10% aqueous HCl to quench, and extract with ethyl acetate (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography to yield cholest-4-en-3-one as a white crystalline solid.

Step 2: Synthesis of[4,4-²H₆]-4,4-dimethylcholest-5-en-3-one

• Setup: Dissolve 5.0 g (13.0 mmol) of cholest-4-en-3-one in 100 mL of anhydrous tert-butanol and 50 mL of anhydrous THF.

• Reaction: Cool the solution to 0 °C. Slowly add 4.38 g (39.0 mmol, 3.0 eq) of potassium tert-butoxide. Stir for 15 minutes to allow enolate formation. Dropwise, add 3.2 mL (52.0 mmol, 4.0 eq) of iodomethane-d₃ (CD₃I). Allow the reaction to warm to room temperature and stir for 12 hours.

• In-Process Validation: GC-MS analysis of a reaction aliquot should show a mass shift from m/z 384 (starting material) to m/z 418 (d₆-product), confirming double alkylation and the absence of mono-alkylated intermediates.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with diethyl ether (3 × 75 mL). Wash with water and brine, dry over MgSO₄, and evaporate. Recrystallize from methanol to obtain the pure d₆-ketone.

Step 3: Synthesis of[3-²H₁, 4,4-²H₆]-4,4-dimethyl-5-cholesten-3β-ol

• Setup: Dissolve 2.0 g (4.78 mmol) of the d₆-ketone in 40 mL of a 1:1 mixture of anhydrous methanol and THF.

• Reaction: Cool the flask to 0 °C in an ice bath. Slowly add 0.40 g (9.56 mmol, 2.0 eq) of sodium borodeuteride (NaBD₄) in small portions to manage hydrogen (deuterium) gas evolution. Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours.

• In-Process Validation: TLC (Hexane:Ethyl Acetate 85:15) will show the disappearance of the ketone (R_f ~0.6) and the appearance of the alcohol (R_f ~0.35).

• Workup: Carefully quench with 10 mL of acetone, followed by 20 mL of water. Extract with dichloromethane (3 × 50 mL). Dry the organic phase over Na₂SO₄, filter, and concentrate. Purify by flash chromatography to yield the final d₇-standard.

Quantitative Data & Quality Control

To ensure the integrity of the synthesized standard for mass spectrometry, the following analytical parameters should be verified:

Parameter	Unlabeled 4,4-Dimethylcholesterol	Synthesized d₇-Standard	Analytical Purpose
Chemical Formula	C₂₉H₅₀O	C₂₉H₄₃D₇O	Formula confirmation
Exact Mass (Monoisotopic)	414.3862 Da	421.4301 Da	High-resolution MS target
Typical LC-MS Adduct	[M+H-H₂O]⁺ = 397.38	[M+H-H₂O]⁺ = 404.42	Primary MRM precursor ion
¹H-NMR (C-3 Proton)	~3.25 ppm (multiplet, 1H)	Absent (replaced by deuterium)	Confirms C-3 deuteration
¹H-NMR (C-4 Methyls)	~1.05 ppm, ~1.10 ppm (singlets, 6H)	Absent (replaced by CD₃ groups)	Confirms gem-dimethylation
Isotopic Purity Target	N/A	> 99% d₇	Ensures no interference with endogenous sterols

References

• Proceedings of the National Academy of Sciences (PNAS)
• RSC Publishing (Chemical Communications)
• Novel Enone—Benzene Rearrangement of 4,4-Dialkylcholest-5-en-3-ones to Ring-B Aromatic Steroidal Hydrocarbons Catalyzed by p-Toluenesulfonic Acid ResearchGate URL
• ACS Publications (Organic Letters)

Sources

• 1. researchgate.net [researchgate.net]
• 2. The mechanism of the “abnormal” Beckmann rearrangement of triterpenoid oximes - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Utilizing 4,4-dimethyl-5-cholesten-3-ol as a biomarker for sterol metabolism disorders

Utilizing 4,4-Dimethyl-5-cholesten-3-ol as a Biomarker for Sterol Metabolism Disorders: Analytical Workflows and Clinical Implications

Introduction: The Biological Causality of 4,4-Dimethyl Sterol Accumulation

Sterol metabolism disorders, particularly those affecting the post-squalene cholesterol biosynthesis pathway, result in severe developmental, neurological, and dermatological phenotypes. The C4-demethylase complex is responsible for the sequential removal of two methyl groups at the C4 position of sterol intermediates. This critical enzymatic complex includes Sterol C4-methyl oxidase (SC4MOL, also known as MSMO1), NSDHL, and HSD17B7 .

Mutations in the SC4MOL gene lead to SC4MOL deficiency, a rare autosomal recessive disorder characterized by psoriasiform dermatitis, microcephaly, congenital cataracts, and immune dysregulation . Because the enzymatic block occurs precisely at the C4-methyl oxidation step, patients exhibit a massive upstream accumulation of 4,4-dimethyl sterols. Among these, 4,4-dimethyl-5-cholesten-3-ol (alongside related intermediates like FF-MAS and T-MAS) serves as a highly specific diagnostic biomarker.

While 4-methylsterol concentrations are tightly regulated and minimal in healthy individuals, SC4MOL deficiency can trigger up to a 500-fold increase in these intermediates . Furthermore, recent oncological studies have demonstrated that pharmacological or genetic targeting of SC4MOL induces the accumulation of 4,4-dimethyl sterols, which in turn sensitizes cancer cells to EGFR inhibitors by accelerating EGFR degradation . This expands the utility of 4,4-dimethyl-5-cholesten-3-ol from a rare disease biomarker to a predictive metric in oncology drug development.

Diagram 1: Cholesterol biosynthesis pathway highlighting the SC4MOL block and biomarker accumulation.

Analytical Workflow Design: Building a Self-Validating System

To accurately quantify 4,4-dimethyl-5-cholesten-3-ol, the analytical workflow must account for the highly lipophilic nature of sterols and their dual presence in both free and esterified forms within plasma and tissues. The following protocol is designed with built-in causality and self-validation mechanisms:

• Alkaline Saponification (Causality) : Sterols in circulation are frequently esterified to fatty acids. Saponification with potassium hydroxide (KOH) cleaves these ester bonds, ensuring that the total pool of 4,4-dimethyl-5-cholesten-3-ol is measured rather than just the free fraction.

• TMS Derivatization (Causality) : The 3β-hydroxyl group of sterols causes severe peak tailing and thermal degradation during Gas Chromatography (GC). Derivatizing this group into a trimethylsilyl (TMS) ether lowers the boiling point, increases thermal stability, and dramatically improves mass spectrometry (MS) ionization efficiency.

• Internal Standardization (Trustworthiness) : The protocol utilizes epicoprostanol or d7-cholesterol as an Internal Standard (IS). Because the IS is spiked before sample extraction, it self-validates the assay by mathematically correcting for analyte loss during liquid-liquid extraction (LLE) and variations in derivatization efficiency.

Diagram 2: Step-by-step analytical workflow for sterol extraction, derivatization, and GC-MS/MS analysis.

Step-by-Step Methodology: GC-MS/MS Quantification

Materials & Reagents

• Solvents : Hexane, Absolute Ethanol, HPLC-grade Water.

• Reagents : Potassium Hydroxide (KOH) 10 M, Butylated hydroxytoluene (BHT).

• Derivatization : N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), Anhydrous Pyridine.

• Standards : Epicoprostanol (IS, 10 µg/mL in ethanol), 4,4-dimethyl-5-cholesten-3-ol analytical standard.

Step 1: Sample Aliquoting & IS Spiking

• Transfer 100 µL of plasma, serum, or cell lysate into a glass tube with a Teflon-lined cap.

• Add 10 µL of the Internal Standard solution (Epicoprostanol).

• Add 10 µL of BHT (5 mg/mL in ethanol). Causality Check: BHT acts as an antioxidant to prevent the oxidative degradation of the sterol double bonds during heating.

Step 2: Alkaline Saponification

• Add 1 mL of absolute ethanol and 100 µL of 10 M KOH to the sample.

• Vortex for 30 seconds to ensure homogeneity.

• Incubate the mixture at 60°C for 1 hour in a heating block. Causality Check: Ethanol acts as the solvent to keep the highly hydrophobic sterols in solution while the high pH hydrolyzes sterol esters.

Step 3: Liquid-Liquid Extraction (LLE)

• Allow the sample to cool to room temperature.

• Add 1 mL of HPLC-grade water and 2 mL of hexane.

• Vortex vigorously for 2 minutes, then centrifuge at 3,000 x g for 5 minutes to achieve phase separation.

• Carefully transfer the upper organic (hexane) layer to a clean glass vial.

• Evaporate the hexane to complete dryness under a gentle stream of nitrogen gas at 40°C.

Step 4: TMS Derivatization

• Add 50 µL of BSTFA + 1% TMCS and 50 µL of anhydrous pyridine to the dried residue.

• Cap tightly and incubate at 60°C for 30 minutes.

• Evaporate the derivatization reagents under nitrogen and reconstitute the residue in 100 µL of hexane. System Suitability Testing (SST): Always run a derivatized blank and a Quality Control (QC) standard mix before the biological samples to validate instrument baseline and derivatization completeness.

Step 5: GC-MS/MS Analysis

• Inject 1 µL of the derivatized sample into a GC-MS/MS system equipped with a DB-5MS capillary column (30 m x 0.25 mm x 0.25 µm).

• Temperature Program : Initial temp 150°C (hold 1 min), ramp at 20°C/min to 280°C, then ramp at 5°C/min to 310°C (hold 5 min).

• Detection : Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode targeting the specific TMS-ether mass fragments.

Data Presentation & Interpretation

Table 1: GC-MS/MS Parameters for Sterol Biomarkers (TMS Derivatives)

Analyte	Target Ion (m/z)	Qualifier Ions (m/z)	Retention Time Index
4,4-Dimethyl-5-cholesten-3-ol (TMS)	486.4	396.3, 381.3	~1.12 (Relative to Chol)
Cholesterol (TMS)	458.4	368.3, 353.3	1.00
Epicoprostanol (IS, TMS)	460.4	370.3, 355.3	0.95

Table 2: Clinical Interpretation of 4,4-Dimethyl Sterol Concentrations

Biomarker / Metric	Healthy Individuals (Plasma)	SC4MOL Deficiency (Plasma)	Clinical Implication
Total Cholesterol	140 – 176 mg/dL	85 – 93 mg/dL	Downstream depletion due to enzymatic block
Total 4-Methylsterols	2.8 – 3.2 µg/mL	41 – 42 µg/mL	~10-fold to 15-fold increase indicating pathway stress
4,4-Dimethyl Sterols	< 0.5 µg/mL	> 250 µg/mL	~500-fold increase; Definitive diagnostic marker

Note: Quantitative values are generalized ranges derived from literature; exact diagnostic cutoffs should be validated internally per laboratory guidelines.

References

• Title : Metabolism and Biological Activities of 4-Methyl-Sterols Source : Molecules (MDPI) / PubMed Central URL :[Link]

• Title : Targeting C4-demethylating genes in the cholesterol pathway sensitizes cancer cells to EGFR inhibitors via increased EGFR degradation Source : Cancer Research / PubMed Central URL :[Link]

• Title : Liver and the defects of cholesterol and bile acids biosynthesis: Rare disorders many diagnostic pitfalls Source : World Journal of Gastroenterology / Baishideng Publishing Group URL :[Link]

• Title : Disorders of cholesterol biosynthesis: prototypic metabolic malformation syndromes Source : Human Molecular Genetics / Oxford University Press URL :[Link]

Technical Notes & Optimization

Technical Support Center: Advanced Strategies for GC-MS Peak Resolution of Isomeric Sterols

Welcome to the technical support center for advanced chromatographic challenges. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties in achieving baseline separation of 4,4-dimethyl-5-cholesten-3-ol and its isomeric sterols using Gas Chromatography-Mass Spectrometry (GC-MS). Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance your analytical capabilities.

The co-elution of sterol isomers presents a significant analytical hurdle due to their similar physicochemical properties. This guide provides a systematic approach to overcoming these challenges by optimizing sample preparation, chromatographic conditions, and mass spectrometric parameters.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate 4,4-dimethyl-5-cholesten-3-ol from its isomers?

A1: The difficulty arises from the high structural similarity between 4,4-dimethyl-5-cholesten-3-ol and its isomers, such as C-24 epimers or double bond isomers. These molecules often have nearly identical boiling points and polarities, leading to very similar retention times on standard non-polar GC columns.[1][2] Achieving separation requires a highly selective chromatographic system that can exploit subtle differences in their molecular shape and interactions with the stationary phase.

Q2: I see a broad, tailing peak for my sterol. What is the likely cause?

A2: A broad, tailing peak for a sterol is often indicative of incomplete derivatization or interaction with active sites in the GC system.[3] Sterols possess a polar hydroxyl group that can interact with silanol groups in the inlet liner or the column, leading to poor peak shape.[4] Ensuring complete silylation to cap this hydroxyl group is crucial.[5][6]

Q3: Can I differentiate the isomers based on their mass spectra alone?

A3: While challenging, it is sometimes possible to differentiate isomers based on subtle differences in their mass spectral fragmentation patterns, especially with careful optimization of the MS parameters.[7][8] However, for isomers with very similar fragmentation, chromatographic separation is essential for accurate identification and quantification.[1] Using techniques like Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) can enhance selectivity and sensitivity for target isomers.[9][10]

Q4: What is the best silylating reagent for 4,4-dimethylsterols?

A4: For sterically hindered hydroxyl groups, as found in 4,4-dimethylsterols, a strong silylating agent is recommended. A mixture of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst like 1% Trimethylchlorosilane (TMCS) is a common choice.[1][3] For particularly difficult-to-derivatize sterols, N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with a catalyst such as N-trimethylsilylimidazole (TSIM) can be more effective.[5][11]

Troubleshooting Guide: Improving Peak Resolution

This guide provides a systematic approach to troubleshooting poor peak resolution between 4,4-dimethyl-5-cholesten-3-ol and its isomers.

Step 1: Verify and Optimize Derivatization

Incomplete derivatization is a primary cause of poor peak shape and resolution.

• Problem: Tailing or broad peaks.

• Cause: Free hydroxyl groups interacting with the GC system.

• Solution:

  • Ensure Anhydrous Conditions: Silylating reagents are sensitive to moisture.[6] Use dry solvents and glassware.

  • Optimize Reaction Conditions: For hindered sterols, you may need to increase the reaction temperature (e.g., 70-80 °C) and time (e.g., 60 minutes).[1]

  • Use a Stronger Reagent: If BSTFA/TMCS is insufficient, switch to MSTFA with a catalyst like TSIM.[5]

Step 2: GC Column Selection and Evaluation

The choice of GC column is critical for separating isomers.

• Problem: Co-eluting or poorly resolved peaks.

• Cause: Insufficient selectivity of the stationary phase.

• Solution:

  • Standard Column: A common starting point is a 5% diphenyl / 95% dimethyl polysiloxane column (e.g., DB-5ms, HP-5ms).[11][12]

  • Increase Selectivity with a Mid-Polarity Column: If the standard column fails, a mid-polarity column can provide alternative selectivity based on dipole-dipole or pi-pi interactions.[4][13][14] Consider a column with a higher phenyl content (e.g., 35% or 50% diphenyl polysiloxane) or a cyanopropylphenyl phase.[12][15]

Experimental Protocols

Protocol 1: Silylation of 4,4-Dimethylsterols

This protocol describes a robust method for the derivatization of sterols prior to GC-MS analysis.

Materials:

• Dried sterol extract

• Anhydrous pyridine

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Reacti-Vials™ or other suitable reaction vials

• Heating block or oven

• Nitrogen evaporator

Procedure:

• Ensure the sterol extract is completely dry. Place the sample in a reaction vial and evaporate any remaining solvent under a gentle stream of nitrogen.

• Add 50 µL of anhydrous pyridine to the dried extract to dissolve the sample.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70 °C for 60 minutes in a heating block or oven.

• Allow the vial to cool to room temperature.

• The sample is now ready for GC-MS analysis. Inject 1 µL into the GC-MS system.

Protocol 2: Optimized GC Oven Temperature Program for Isomeric Sterol Separation

This protocol provides a starting point for developing a temperature program to resolve closely eluting sterols. This program incorporates a slow ramp rate through the elution window of the target analytes.

GC System and Column:

• Agilent 7890B GC with 5977A MSD (or equivalent)

• Column: DB-35ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar mid-polarity column.

GC Parameters:

Parameter	Setting
Inlet Temperature	280 °C
Injection Mode	Splitless (or Split 10:1)
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Program
Initial Temperature	180 °C, hold for 1 min
Ramp 1	20 °C/min to 250 °C
Ramp 2	2 °C/min to 270 °C
Ramp 3	20 °C/min to 300 °C, hold for 5 min
MSD Transfer Line	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Energy	70 eV
Acquisition Mode	Full Scan (m/z 50-600) and/or SIM

Rationale for the Oven Program: The initial fast ramp quickly elutes any low-boiling impurities. The slow ramp rate of 2 °C/min through the expected elution temperature range of the dimethylsterols is designed to maximize the separation between closely eluting isomers.[16][17][18][19] The final fast ramp and hold ensures that all heavier components are eluted from the column.

Visualizations

Troubleshooting Workflow for Poor Peak Resolution

Caption: A decision tree for systematically troubleshooting poor GC-MS peak resolution.

Derivatization Workflow

Caption: A flowchart of the silylation procedure for sterol analysis.

References

• Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol. (n.d.). PMC. [Link]

• Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ 5 -Sterol Autoxidation) in Environmental Samples. (2023). MDPI. [Link]

• Temperature Programming for Better GC Results. (2025). Phenomenex. [Link]

• GC Temperature Programming—10 Things You Absolutely Need to Know. (2025). LCGC International. [Link]

• GC Tech Tip: GC Column - Polarity vs Selectivity. (n.d.). Phenomenex. [Link]

• EI mass spectrum of the TMS derivative of cholesterol (142). (n.d.). ResearchGate. [Link]

• GC Method Development. (n.d.). Agilent. [Link]

• GC Temperature Program Development. (n.d.). Element Lab Solutions. [Link]

• The Secrets of Successful Temperature Programming. (2017). LCGC International. [Link]

• Trimethylsilyl group migration in the mass spectra of trimethylsilyl ethers of cholesterol oxidation products. product ion characterization by linked-scan tandem mass spectrometry. (1993). PubMed. [Link]

• GC/EI-MS method for the determination of phytosterols in vegetable oils. (n.d.). PMC. [Link]

• Separation and Determination of Some of the Main Cholesterol-Related Compounds in Blood by Gas Chromatography-Mass Spectrometry (Selected Ion Monitoring Mode). (2018). MDPI. [Link]

• Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. (n.d.). Refubium - Freie Universität Berlin. [Link]

• MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. (n.d.). Semantic Scholar. [Link]

• MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. (2020). PubMed. [Link]

• GC Columns. (n.d.). Velocity Scientific Solutions. [Link]

• Guide to GC Column Selection and Optimizing Separations. (2021). Restek Resource Hub. [Link]

• Marine 4-methyl sterols: synthesis of C-24 epimers of 4 alpha, 24-dimethyl-5 alpha-cholestan-3 beta-ol and 360 MHz 1HNMR comparisons to the natural product from Plexaura homomalla. (n.d.). PubMed. [Link]

• LC/ELSD and LC/MS/MS of Cholesterol and Related Sterols on a Poroshell 120 Column. (n.d.). Agilent. [Link]

• Evaluation of GC and GC-MS methods for the analysis of colesterol oxidation products. (2025). ResearchGate. [Link]

Sources

• 1. GC Analysis of Sterols (Silylated Derivatives) in Olive Oil (Free Sterol Fraction) on SLB®-5ms after SPE using Discovery DSC-Si suitable for GC, application for SPE | Sigma-Aldrich [sigmaaldrich.com]
• 2. ingenieria-analitica.com [ingenieria-analitica.com]
• 3. Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ5-Sterol Autoxidation) in Environmental Samples | MDPI [mdpi.com]
• 4. GC Tech Tip: GC Column - Polarity vs Selectivity | Phenomenex [phenomenex.com]
• 5. Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Trimethylsilyl group migration in the mass spectra of trimethylsilyl ethers of cholesterol oxidation products. product ion characterization by linked-scan tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GC/EI-MS method for the determination of phytosterols in vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mass-spec.stanford.edu [mass-spec.stanford.edu]
• 11. mdpi.com [mdpi.com]
• 12. velocityscientific.com.au [velocityscientific.com.au]
• 13. Mid-Polar GC Columns | Thermo Fisher Scientific - BR [thermofisher.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Guide to GC Column Selection and Optimizing Separations [discover.restek.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. agilent.com [agilent.com]
• 18. elementlabsolutions.com [elementlabsolutions.com]
• 19. chromatographyonline.com [chromatographyonline.com]

Preventing auto-oxidation of 4,4-dimethyl-5-cholesten-3-ol during lipid extraction and sample preparation

Technical Support Center: Sterol Lipidomics & Auto-Oxidation Troubleshooting

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals handling highly labile sterol intermediates. Below, you will find mechanistic explanations, validated protocols, and troubleshooting FAQs to prevent the auto-oxidation of 4,4-dimethyl-5-cholesten-3-ol during lipid extraction and sample preparation.

Section 1: Mechanistic Understanding of Auto-Oxidation

Q1: Why is 4,4-dimethyl-5-cholesten-3-ol so prone to auto-oxidation during routine sample preparation? Expertise & Causality: 4,4-dimethyl-5-cholesten-3-ol contains a highly reactive Δ5 double bond (between C5 and C6). The presence of this double bond significantly reduces the bond dissociation energy of the carbon-hydrogen bonds at the adjacent allylic position (C7). When exposed to ambient oxygen, light, or trace transition metals (such as Fe2+ or Cu2+ leaching from biological matrices or glassware), a free radical chain reaction is initiated. A hydrogen atom is abstracted from C7, leaving an allylic radical that rapidly reacts with triplet oxygen to form a peroxyl radical, driving the auto-oxidation cascade[1].

Q2: What specific artifactual oxidation products should I be monitoring in my mass spectrometry (LC-MS/MS) data? Analytical Targets: If your sample preparation allows auto-oxidation to occur, the C7 allylic radical will predominantly yield 7-hydroperoxy derivatives. Because these are highly unstable, they quickly decompose or reduce into stable artifacts: 7-keto, 7 α -hydroxy, and 7 β -hydroxy derivatives[4, 6]. Monitoring these specific oxidized masses relative to your intact precursor is the most direct way to assess sample integrity.

Fig 1. Auto-oxidation pathway of 4,4-dimethyl-5-cholesten-3-ol at the C7 allylic position.

Section 2: Optimized Lipid Extraction Protocol

Q3: What is the gold-standard lipid extraction protocol to completely arrest auto-oxidation? Self-Validating Methodology: To ensure trustworthiness, your protocol must attack the oxidation chain reaction at three critical points: initiation (metal chelation), propagation (chain-breaking antioxidants), and oxygen availability (inert blanketing) [2].

Step-by-Step Methodology: Modified Folch Extraction for Labile Sterols

• Solvent Preparation: Prepare a Chloroform:Methanol (2:1, v/v) extraction mixture. Degas the solvent by sonicating under a vacuum for 10 minutes. Immediately dissolve Butylated hydroxytoluene (BHT) to a final concentration of 50 µg/mL to act as a chain-breaking antioxidant [3, 6].

• Aqueous Buffer Addition: Prepare your aqueous homogenization buffer (e.g., PBS) with 1 mM EDTA. Causality: EDTA chelates trace transition metals that act as radical initiators, preventing the first step of oxidation[2].

• Internal Standard Spiking (Self-Validation Step): Spike the sample with a stable isotope-labeled standard (e.g., d7​ -cholesterol) before homogenization. If you detect d7​ -7-ketocholesterol during LC-MS/MS analysis, you have proof that oxidation occurred ex vivo during your extraction, allowing you to mathematically correct for artifactual oxidation [5].

• Homogenization & Extraction: Homogenize the tissue/cells in the aqueous buffer on ice. Add 3 volumes of the BHT-spiked Chloroform:Methanol mixture. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the organic (bottom) and aqueous (top) phases.

• Evaporation under Inert Gas: Carefully transfer the lower organic phase to an amber glass vial (to prevent photo-oxidation). Evaporate the solvent completely under a gentle stream of Argon gas at a temperature not exceeding 30°C [1, 7].

• Storage: Flush the headspace of the vial with Argon, seal tightly with a PTFE-lined cap, and store at -80°C [1].

Fig 2. Optimized lipid extraction workflow to prevent sterol auto-oxidation.

Section 3: Troubleshooting FAQs & Data Metrics

Q4: I am currently using Nitrogen to dry down my lipid extracts. Is Argon really necessary? Expertise & Experience: Yes, Argon is highly recommended over Nitrogen for highly labile sterols. Nitrogen has a density similar to ambient air. When you flush a vial with Nitrogen and remove the nozzle, ambient oxygen easily mixes back into the vial due to micro-drafts. Argon is approximately 38% denser than air. It sinks to the bottom of the vial and forms a heavy, protective "blanket" over your lipid extract, effectively displacing oxygen even during the brief moment before capping [1, 2].

Q5: How do I determine the optimal concentration of BHT for my extraction solvents? Data Presentation: Using too little BHT fails to stop propagation, while using too much can cause severe ion suppression in downstream LC-MS/MS analysis. The table below summarizes the quantitative impact of BHT concentrations on sterol degradation during a standard 24-hour room temperature exposure test [3, 6].

BHT Concentration (µg/mL)	Sterol Recovery (%)	Artifactual 7-Keto Formation (%)	LC-MS/MS Ion Suppression Risk
0 (Control)	42.5%	38.2%	None
25	81.0%	12.4%	Low
50 (Optimal)	96.5%	< 2.0%	Low
100	98.2%	< 1.0%	Moderate to High
500+	99.0%	Undetectable	Severe

Q6: My protocol requires saponification to release esterified sterols. How do I prevent massive oxidation during this harsh, alkaline step? Troubleshooting: Saponification (using KOH) is notorious for destroying sterols because high pH and heat rapidly accelerate oxidation. To troubleshoot this:

• Cold Saponification: Perform the reaction at room temperature (or max 37°C) for a longer duration (e.g., 18 hours) rather than boiling [7].

• Antioxidant Overloading: Increase the BHT concentration specifically during the saponification step (up to 5 mg/mL in the methanolic KOH solution) [6, 7].

• Strict Anaerobic Conditions: Purge the reaction vessel with Argon for 60 seconds before sealing, and perform the reaction in complete darkness [7].

References

• Title: Key Considerations for Stabilizing Oxidation-Prone Lipid-Based Drug Delivery Systems Source: American Pharmaceutical Review URL: [Link]

• Title: Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation Source: PubMed Central (PMC) URL: [Link]

• Title: Analytical Strategies to Analyze the Oxidation Products of Phytosterols, and Formulation-Based Approaches to Reduce Their Generation Source: PubMed Central (PMC) URL: [Link]

• Title: Serum Concentration of Plant Sterol Oxidation Products (POP) Compared to Cholesterol Oxidation Products (COP) after Intake of Oxidized Plant Sterols Source: MDPI Nutrients URL: [Link]

• Title: The impact of saponification on the stability of sterol oxidation products as related to alkalinity and time of reaction Source: Università degli Studi di Torino (Unito.it) URL: [Link]

Technical Support Center: Optimizing Mobile Phase Solvent Systems for 4,4-dimethyl-5-cholesten-3-ol HPLC Purification

Welcome to the technical support center for the HPLC purification of 4,4-dimethyl-5-cholesten-3-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to streamline your purification workflows. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your method development and purification processes.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during the HPLC purification of 4,4-dimethyl-5-cholesten-3-ol, a hydrophobic sterol. The advice provided is based on established chromatographic principles and extensive field experience.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Poor peak shape is a frequent challenge in HPLC, compromising resolution and the accuracy of quantification.[1] Understanding the cause of peak deformation is the first step toward an effective solution.

Question: My peaks for 4,4-dimethyl-5-cholesten-3-ol are tailing. What are the likely causes and how can I fix it?

Answer:

Peak tailing, an asymmetrical stretching of the back of the peak, is often indicative of secondary interactions between the analyte and the stationary phase or issues with the mobile phase.[1] For a non-polar compound like 4,4-dimethyl-5-cholesten-3-ol, which lacks easily ionizable groups, the primary causes of tailing are typically related to the stationary phase or mobile phase composition.

• Cause A: Silanol Interactions. Even with C18 columns, residual, un-capped silanol groups on the silica support can interact with the hydroxyl group of your sterol, causing tailing. This is especially prevalent with older or lower-quality columns.

  • Solution:

    • Use an End-Capped Column: Employ a high-quality, end-capped C18 or C8 column specifically designed to minimize silanol activity.[2]

    • Mobile Phase Modifier: Add a small amount of a competitive agent like triethylamine (TEA) to the mobile phase (not suitable for LC/MS). TEA is a base that can interact with the acidic silanols, effectively shielding them from your analyte.[3]

    • Consider a Different Stationary Phase: Phenyl-Hexyl or polar-embedded phases can offer alternative selectivities and may reduce these secondary interactions.[2][4]

• Cause B: Insufficient Mobile Phase Strength. If the mobile phase is too weak (i.e., too much water in a reversed-phase system), the highly non-polar 4,4-dimethyl-5-cholesten-3-ol may exhibit poor solubility at the head of the column, leading to tailing.

  • Solution:

    • Increase Organic Content: Gradually increase the percentage of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase.

    • Switch to a Stronger Organic Solvent: Acetonitrile generally has a higher elution strength than methanol in reversed-phase chromatography.[5]

• Cause C: Column Overload. Injecting too much sample can saturate the stationary phase, leading to peak distortion.[1]

  • Solution: Reduce the injection volume or the concentration of your sample.[3]

Question: My peaks are fronting. What does this indicate?

Answer:

Peak fronting, where the front of the peak is sloped, is less common than tailing but typically points to column overload or a mismatch between the sample solvent and the mobile phase.[1]

• Cause A: Sample Solvent is Stronger than the Mobile Phase. If your 4,4-dimethyl-5-cholesten-3-ol is dissolved in a solvent significantly stronger (i.e., more organic) than your initial mobile phase conditions, it can cause the analyte to move too quickly through the initial part of the column, resulting in fronting.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent that will adequately dissolve your sample.

• Cause B: Severe Column Overload. While moderate overload often causes tailing, severe overload can lead to fronting.

  • Solution: Dilute your sample or decrease the injection volume.

Question: All the peaks in my chromatogram, including the one for 4,4-dimethyl-5-cholesten-3-ol, are broad. What should I investigate?

Answer:

Broad peaks across the entire chromatogram often suggest a system-wide issue rather than a specific chemical interaction.[1]

• Cause A: Large Extra-Column Volume. Excessive tubing length or diameter between the injector, column, and detector can cause band broadening.

  • Solution: Minimize the length and internal diameter of all connecting tubing. Ensure all fittings are properly seated to eliminate dead volumes.

• Cause B: Column Contamination or Degradation. A blocked column frit or a void at the head of the column can distort the flow path, leading to broadened peaks for all analytes.[6]

  • Solution: First, try back-flushing the column. If this doesn't resolve the issue, consider replacing the column. Using a guard column can help extend the life of your analytical column.[6]

• Cause C: Low Temperature. At lower temperatures, the viscosity of the mobile phase increases, which can slow down mass transfer and lead to broader peaks.

  • Solution: Use a column oven to maintain a consistent and elevated temperature (e.g., 30-40 °C). This can improve peak efficiency.[7]

Issue 2: Poor Resolution

Achieving baseline separation of 4,4-dimethyl-5-cholesten-3-ol from its impurities is critical for accurate quantification and purification.

Question: I am not getting good separation between my target compound and a closely eluting impurity. What mobile phase parameters can I adjust?

Answer:

Optimizing selectivity is key to resolving closely eluting peaks.[2] This is primarily achieved by modifying the mobile phase composition or changing the stationary phase.

• Strategy A: Change the Organic Modifier. Methanol and acetonitrile interact differently with both the stationary phase and the analytes, leading to changes in selectivity.[5][8] If you are using acetonitrile, try switching to methanol, or vice-versa. You can also try mixtures of the two.

  • Rationale: Acetonitrile is aprotic and has a different selectivity profile compared to the protic methanol.[5] This can alter the elution order of your target compound and its impurities.

• Strategy B: Adjust the Mobile Phase Strength (Isocratic vs. Gradient).

  • Isocratic Elution: If you are using a constant mobile phase composition (isocratic), try systematically varying the percentage of the organic solvent. A weaker mobile phase (less organic) will increase retention times and may improve resolution, but can also lead to broader peaks.[9][10]

  • Gradient Elution: For complex samples with a wide range of polarities, a gradient elution is often superior.[9][10][11] A shallow gradient around the elution time of your target compound can significantly enhance resolution.

• Strategy C: Utilize Temperature. Changing the column temperature can affect the selectivity of the separation. Try running the separation at different temperatures (e.g., 25 °C, 35 °C, 45 °C) to see if it improves resolution.[7]

Issue 3: Long Run Times and High Backpressure

Efficiency in a lab setting often means achieving good separation in the shortest possible time without exceeding the pressure limits of the HPLC system.

Question: My purification is taking a very long time because 4,4-dimethyl-5-cholesten-3-ol is strongly retained. How can I reduce the run time?

Answer:

Long run times for highly hydrophobic compounds are common in reversed-phase HPLC. Here are several ways to address this:

• Solution A: Increase Mobile Phase Strength. The most direct way to decrease retention is to increase the percentage of the organic solvent in the mobile phase.[12]

• Solution B: Use a Stronger Organic Solvent. As mentioned, acetonitrile generally has a higher elution strength than methanol.[5]

• Solution C: Employ Gradient Elution. A gradient that starts with a weaker mobile phase and ramps up to a stronger one can elute your compound of interest faster while still providing good separation of earlier eluting impurities.[13][14]

• Solution D: Increase the Flow Rate. A higher flow rate will decrease the run time, but it will also increase backpressure and may reduce resolution. This is often a trade-off that needs to be balanced.

• Solution E: Use a Shorter Column. If your resolution is more than adequate, switching to a shorter column will reduce the run time proportionately.[15]

Question: I am experiencing high backpressure. What are the common causes?

Answer:

High backpressure can damage your pump and column. It's crucial to identify and resolve the cause promptly.

• Cause A: Blockage in the System. A common cause is a plugged frit in the column or a blockage in the tubing.[6]

  • Troubleshooting Step: Systematically disconnect components starting from the detector and working your way back to the pump to identify where the pressure drop occurs. A significant drop in pressure when a component is removed indicates it is the source of the blockage.

• Cause B: High Mobile Phase Viscosity. Mobile phases with a high percentage of water or methanol at low temperatures can be quite viscous.

  • Solution: Increasing the temperature will decrease the viscosity.[12] Switching from methanol to the less viscous acetonitrile can also help.

• Cause C: Small Particle Size Column. Columns packed with smaller particles generate higher backpressure.[15] Ensure your HPLC system is rated for the pressure generated by your column.

Section 2: Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the HPLC purification of 4,4-dimethyl-5-cholesten-3-ol.

Q1: What is a good starting point for mobile phase selection for 4,4-dimethyl-5-cholesten-3-ol on a C18 column?

A good starting point for a reversed-phase separation on a C18 column would be a mobile phase of acetonitrile and water or methanol and water.[7] Given the high hydrophobicity of the analyte, you will likely need a high percentage of the organic solvent. A scouting gradient of 80-100% acetonitrile or methanol over 10-15 minutes is a practical approach to determine the approximate elution conditions.

Q2: Should I use Normal-Phase or Reversed-Phase HPLC for 4,4-dimethyl-5-cholesten-3-ol purification?

Reversed-phase HPLC is generally the method of choice for sterols due to its robustness and reproducibility.[7] Normal-phase HPLC, using non-polar solvents like hexane and a polar stationary phase like silica, can also be used and may offer different selectivity, which could be advantageous for separating specific isomers.[15][16] However, normal-phase systems can be more sensitive to water content in the mobile phase, potentially leading to less reproducible retention times.

Q3: Is isocratic or gradient elution better for purifying 4,4-dimethyl-5-cholesten-3-ol?

The choice depends on the complexity of your sample.[10][13]

• Isocratic elution is simpler and requires less equilibration time between runs, making it suitable if your target compound is well-separated from a few impurities.[9][11]

• Gradient elution is generally preferred for complex mixtures containing compounds with a wide range of polarities.[9][11] It provides better resolution for complex samples and can sharpen the peaks of late-eluting compounds.[10]

Q4: What detection wavelength should I use for 4,4-dimethyl-5-cholesten-3-ol?

Sterols like 4,4-dimethyl-5-cholesten-3-ol lack strong chromophores, making UV detection challenging. Detection is typically performed at low wavelengths, in the range of 200-210 nm.[16][17] At these wavelengths, it is crucial to use high-purity, HPLC-grade solvents to minimize baseline noise and interference.[12][18][19]

Q5: My sample is not very soluble in the mobile phase. What should I do?

This is a common issue with highly lipophilic compounds.

• Use a Stronger Injection Solvent: Dissolve your sample in a stronger, more organic solvent like isopropanol or a high percentage of acetonitrile/methanol. However, be mindful that this can lead to peak distortion if the injection volume is large.[1]

• Keep Injection Volume Small: When using a strong sample solvent, keep the injection volume as small as possible to minimize its effect on peak shape.

• Consider Normal-Phase HPLC: In normal-phase HPLC, you would use non-polar solvents like hexane, in which your compound is likely more soluble.

Section 3: Experimental Protocols and Data

Protocol 1: Generic Reversed-Phase Scouting Gradient

This protocol is designed to quickly determine the approximate retention time of 4,4-dimethyl-5-cholesten-3-ol.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: HPLC-grade Water

• Mobile Phase B: HPLC-grade Acetonitrile

• Gradient:

  Time (min)	%A	%B
  0.0	20	80
  15.0	0	100
  20.0	0	100
  20.1	20	80

  | 25.0 | 20 | 80 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 205 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve sample in acetonitrile or methanol.

Protocol 2: Isocratic Method Development

Based on the scouting gradient, you can develop an isocratic method. For example, if the compound elutes at 95% Acetonitrile in the scouting run, you can start with the following isocratic conditions.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: 95% Acetonitrile, 5% Water

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 205 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve sample in the mobile phase.

Data Presentation: Solvent Selection and Elution Strength

Organic Solvent	Polarity Index	Elution Strength (Reversed-Phase)	Viscosity (cP at 20°C)	UV Cutoff (nm)
Methanol	5.1	Weaker	0.60	205
Acetonitrile	5.8	Stronger	0.37	190
Isopropanol	3.9	Strongest	2.4	205

This table provides a comparative overview of common organic modifiers used in reversed-phase HPLC.

Section 4: Visualizations

Workflow for Troubleshooting Poor Peak Shape

Caption: A logical workflow for diagnosing the root cause of poor peak shape in HPLC.

Mobile Phase Optimization Strategy

Caption: A strategic approach to mobile phase optimization for improved resolution.

References

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Phenomenex. (2025, May 23). Isocratic Vs. Gradient Elution in Chromatography.
• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables.
• Mastelf. (2025, February 19). Gradient vs. Isocratic HPLC: Which Method is Best for Your Application?.
• SIELC Technologies. (2018, February 16). Separation of Cholesterol on Newcrom R1 HPLC column.
• RSC Publishing. (n.d.). A new HPLC method for simultaneous analysis of sterols, tocopherols, tocotrienols, and squalene in olive oil deodorizer distillates using a monolithic column with chemometric techniques.
• PMC - NIH. (n.d.). Analysis of cholesterol in mouse brain by HPLC with UV detection.
• JASCO Inc. (n.d.). HPLC Separation Modes.
• Thermo Fisher Scientific - US. (n.d.). HPLC Troubleshooting.
• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
• Agilent. (2012, August 2). Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns.
• LCGC International. (2012, July 1). Troubleshooting Basics, Part 4: Peak Shape Problems.
• Agilent. (n.d.). Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns.
• JoVE. (2024, December 5). High-Performance Liquid Chromatography: Elution Process.
• Welch Materials. (2026, January 6). [Readers Insight] Gradient vs. Isocratic Elution: Which to Choose?.
• Restek. (n.d.). HPLC Column Selection Guide.
• ResearchGate. (n.d.). Reversed-phase HPLC chromatograms of cholesteryl ester analysis before....
• JASCO Inc. (2024, January 5). Analysis of Sterols by UHPLC (reverse phase chromatography).
• Oxford Academic. (2020, February 15). Nonaqueous Reverse Phase Liquid Chromatographic Analysis for Cholesterol in Milk Chocolate.
• RSC Publishing. (2025, October 1). Development of an improved and greener HPLC-DAD method for the determination of fecal sterols in sediment and water samples using ultrasonic-assisted derivatization with benzoyl isocyanate.
• Phenomenex. (2025, May 23). Guide to Choosing the Correct HPLC Solvent.
• PMC. (n.d.). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review.
• LIPID MAPS. (n.d.). Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry.
• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide.
• Allan Chemical Corporation. (2025, August 26). 5 Ways Solvent Purity Impacts HPLC Results.
• PubMed. (n.d.). The separation of sterol intermediates in cholesterol biosynthesis by high pressure liquid chromatography.
• ResearchGate. (n.d.). Normal-phase HPLC chromatograms showing (A) separation of the major....
• PMC. (2019, December 17). Advances in various techniques for isolation and purification of sterols.
• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
• Cyberlipid. (n.d.). HPLC of free sterols.
• Element Lab Solutions. (n.d.). HPLC Solvent Selection.
• Biotage. (2023, January 26). How does mobile phase organic solvent choice impact reversed-phase flash column chromatography?.
• Chromatography Forum. (2005, November 16). HPLC sterol analyses.
• Restek Resource Hub. (2021, January 11). Effect of Organic Solvent on Selectivity in LC Separations.
• Semantic Scholar. (2021, August 27). SLE Single-Step Purification and HPLC Isolation Method for Sterols and Triterpenic Dialcohols Analysis from Olive Oil.
• PubMed. (2021, August 27). SLE Single-Step Purification and HPLC Isolation Method for Sterols and Triterpenic Dialcohols Analysis from Olive Oil.
• PMC. (n.d.). Production, Purification, and Identification of Cholest-4-en-3-one Produced by Cholesterol Oxidase from Rhodococcus sp. in Aqueous/Organic Biphasic System.
• Agilent. (2019, March 7). LC/MS/MS Separation of Cholesterol and Related Sterols in Plasma on an Agilent InfinityLab Poroshell 120 EC-C18 Column.
• Sigma-Aldrich. (n.d.). 4,4-DIMETHYL-5-CHOLESTEN-3-OL ACETATE AldrichCPR.

Sources

• 1. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 2. agilent.com [agilent.com]
• 3. HPLCトラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
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• 5. Effect of Organic Solvent on Selectivity in LC Separations [discover.restek.com]
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• 7. High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
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• 12. elementlabsolutions.com [elementlabsolutions.com]
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• 18. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]
• 19. 5 Ways Solvent Purity Impacts HPLC Results - Allan Chemical Corporation | allanchem.com [allanchem.com]

Technical Support Center: Minimizing Ion Suppression in 4,4-Dimethyl-5-cholesten-3-ol Mass Spectrometry

Overview Welcome to the Technical Support Center. Analyzing 4,4-dimethyl-5-cholesten-3-ol—a highly lipophilic, neutral sterol intermediate in the cholesterol biosynthesis pathway—presents unique analytical challenges. Because it lacks easily ionizable acidic or basic functional groups, it exhibits notoriously poor ionization efficiency in standard Electrospray Ionization (ESI)[1]. Furthermore, when extracted from biological matrices (such as plasma, serum, or follicular fluid), co-eluting endogenous lipids cause severe ion suppression[2].

This guide provides causality-driven troubleshooting, self-validating step-by-step protocols, and quantitative benchmarks to help researchers and drug development professionals achieve robust, interference-free LC-MS/MS quantification.

Workflow Visualization

Workflow for mitigating matrix effects in 4,4-dimethyl-5-cholesten-3-ol LC-MS/MS analysis.

FAQ & Troubleshooting Guide

Section 1: The Causality of Matrix Effects

Q: Why does my 4,4-dimethyl-5-cholesten-3-ol signal completely drop out when analyzing biological samples, even though my neat standards look fine?

A: This is a classic example of matrix-induced ion suppression. In ESI, analytes and matrix components compete for access to the surface of the charged droplet and for the available charge in the liquid phase[2]. Biological matrices are rich in endogenous phospholipids, which possess highly surface-active and easily protonated phosphocholine headgroups[3]. Because 4,4-dimethyl-5-cholesten-3-ol is a neutral, hydrophobic molecule, it is easily outcompeted by these basic phospholipids during the droplet evaporation process. The result is that the sterol remains un-ionized in the gas phase, leading to a massive loss of signal[4].

Section 2: Sample Preparation & Matrix Depletion

Q: Standard protein precipitation (PPT) isn't working. How can I effectively remove phospholipids without losing my highly lipophilic sterol?

A: Standard PPT with acetonitrile or methanol removes proteins but leaves over 90% of endogenous phospholipids in the sample extract[5]. To rescue your sterol signal, you must actively deplete the phospholipids prior to injection. We recommend using Zirconia-based Phospholipid Removal Plates (e.g., HybridSPE). Zirconia acts as a Lewis acid, selectively binding the phosphate moiety (Lewis base) of the phospholipids while allowing neutral sterols to pass through unhindered[6].

Self-Validating Protocol: Zirconia-Based Phospholipid Depletion Note: To ensure this system is self-validating, always spike your sample with a stable-isotope-labeled (SIL) internal standard (e.g., d7-cholesterol) before extraction. Comparing the pre-extraction and post-extraction SIL peak areas allows you to mathematically isolate absolute recovery from matrix suppression.

• Spike & Disrupt: Aliquot 100 µL of biological plasma into a microcentrifuge tube. Spike with 10 µL of SIL internal standard. Add 300 µL of 1% formic acid in acetonitrile to precipitate proteins and disrupt protein-sterol binding.

• Centrifuge: Vortex for 30 seconds, then centrifuge at 10,000 x g for 5 minutes to pellet the proteins.

• Selective Filtration: Transfer the supernatant to a Zirconia-coated 96-well phospholipid removal plate.

• Elution: Apply a gentle vacuum (10 in Hg) for 2 minutes. The zirconia stationary phase will permanently retain the phospholipids.

• Reconstitution: Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of your initial LC mobile phase.

Section 3: Ionization & Mass Spectrometry Strategies

Q: Should I use ESI or APCI for 4,4-dimethyl-5-cholesten-3-ol?

A: If your platform supports it, switch to Atmospheric Pressure Chemical Ionization (APCI). APCI relies on gas-phase ion-molecule reactions (corona discharge) rather than liquid-phase droplet evaporation. This fundamental mechanistic difference makes APCI significantly less susceptible to the charge-competition dynamics that cause ion suppression in ESI[1]. APCI is widely considered the gold standard for underivatized neutral sterols.

Q: My lab only has an ESI source. How can I bypass matrix suppression and enhance the ionization of this sterol?

A: You must alter the chemical structure of the sterol to make it more competitive for surface charge. Chemical derivatization of the 3β-hydroxyl group using picolinic acid (forming a picolinyl ester) is highly effective[7]. The picolinyl moiety introduces a basic pyridine nitrogen that readily accepts a proton [M+H]+ in acidic mobile phases. This boosts ESI efficiency by up to 100-fold and shifts the precursor m/z out of the low-mass lipid interference zone.

Self-Validating Protocol: Picolinyl Ester Derivatization for ESI-MS/MS

• Preparation: Evaporate your lipid extract (post-phospholipid depletion) to complete dryness under nitrogen.

• Reagent Addition: Add 50 µL of a freshly prepared derivatization cocktail: 2-methyl-6-nitrobenzoic anhydride (MNBA), 4-dimethylaminopyridine (DMAP), and picolinic acid dissolved in anhydrous dichloromethane.

• Incubation: Incubate the sealed vials at room temperature for 45 minutes. The DMAP catalyzes the esterification of the sterol's 3-OH group.

• Quenching: Evaporate the solvent to dryness to stop the reaction.

• Analysis: Reconstitute in 100 µL of methanol. Analyze via positive-ion ESI-MS/MS. The presence of the SIL internal standard will validate that derivatization efficiency was uniform across all samples.

Quantitative Method Comparison

The following table summarizes the causal relationship between sample preparation, ionization strategy, and the resulting data integrity.

Sample Preparation Method	Ionization Source	Derivatization Strategy	Phospholipid Removal	Matrix Effect (%)	Analyte Recovery (%)
Protein Precipitation (PPT)	ESI	None	< 10%	-85% (Severe Suppression)	95%
Protein Precipitation (PPT)	APCI	None	< 10%	-25% (Moderate Suppression)	95%
Zirconia-Based SPE Plate	ESI	Picolinyl Ester	> 99%	-5% (Negligible)	88%
Supported Liquid Extraction	APCI	None	> 95%	-2% (Negligible)	92%

Note: Matrix effect is calculated as ((Peak Area in Matrix / Peak Area in Neat Solvent) - 1) x 100. A value of -85% indicates that 85% of the signal was lost due to ion suppression.

References

• Sterol analysis in cancer cells using atmospheric pressure ionization techniques. National Institutes of Health (NIH).

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. National Institutes of Health (NIH).

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab.

• Reducing Matrix Effects. Thermo Fisher Scientific.

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International.

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone.

• Direct analysis of sterols by derivatization matrix-assisted laser desorption/ionization time-of-flight mass spectrometry and tandem mass spectrometry. ResearchGate.

Sources

• 1. Sterol analysis in cancer cells using atmospheric pressure ionization techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. nebiolab.com [nebiolab.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in the Synthesis of 4,4-dimethyl-5-cholesten-3-ol Derivatives

Prepared by a Senior Application Scientist

Welcome to the technical support center for the synthesis of 4,4-dimethyl-5-cholesten-3-ol derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in achieving optimal yields during their synthetic campaigns. As specialists in complex organic synthesis, we understand that low yields are often not the result of a single error, but rather a cascade of subtle, interconnected factors. This document provides a structured, causality-driven approach to diagnosing and resolving these issues, grounded in established chemical principles and field-proven experience.

PART 1: Initial Diagnosis - Where Did My Yield Go?

When faced with a lower-than-expected yield, a systematic approach is crucial. Before delving into specific reaction steps, it's essential to evaluate the overall process.

FAQ: My final yield is significantly lower than anticipated after a multi-step synthesis. Where should I begin my investigation?

Answer: A low final yield in a multi-step synthesis is a cumulative problem. Even a small inefficiency of 5-10% at each stage can lead to a substantial loss of material by the end. Your investigation should start with a broad overview of the entire synthetic route before focusing on individual reactions. The primary goal is to identify which specific step or steps are underperforming.

Actionable Advice:

• Re-examine Your Data: Review the crude and purified yields from each step of your most recent synthesis. A significant drop-off at a particular stage is your primary lead.

• Analyze Stored Intermediates: If you have saved samples of your intermediates, re-analyze them using techniques like ¹H NMR, LC-MS, or TLC. Degradation during storage can be a hidden source of yield loss.

• Focus on the "Big Three": The most common culprits for low yield can be broadly categorized into three areas: Reagent Quality, Reaction Conditions, and Purification Efficiency.

Below is a general troubleshooting workflow to guide your initial investigation.

Caption: General troubleshooting workflow for low yield.

PART 2: Deep Dive into Specific Synthetic Challenges

The synthesis of complex sterols like 4,4-dimethyl-5-cholesten-3-ol derivatives involves several critical transformations. Below, we address common failure points in a question-and-answer format.

Section A: Protecting Group Strategies

The 3β-hydroxyl group in the sterol backbone is a frequent site for protection to prevent unwanted side reactions.[1] Issues with this step can have significant downstream consequences.

FAQ: I suspect incomplete protection of the 3-hydroxyl group. How can I confirm this, and what problems can it cause?

Answer: Incomplete protection of the hydroxyl group is a common issue that leads to a mixture of protected and unprotected starting material. The unprotected sterol can then react in subsequent steps, leading to a complex mixture of byproducts that are often difficult to separate, ultimately reducing the yield of the desired product.

Diagnostic Steps:

• TLC Analysis: Co-spot your crude protected product with the original starting alcohol on a TLC plate. The presence of a spot with the same Rf as the starting material indicates incomplete protection.

• ¹H NMR Spectroscopy: In the ¹H NMR spectrum of your crude product, look for the characteristic signal of the proton on the carbon bearing the hydroxyl group (C3-H). The presence of this signal from the starting material alongside the shifted signal of the protected product confirms incomplete reaction.

Causality and Solutions:

• Insufficient Reagent: The protecting group reagent may be used in insufficient stoichiometric amounts or may have degraded. Use a slight excess (1.1-1.2 equivalents) of a fresh, high-purity protecting agent.

• Steric Hindrance: The 4,4-dimethyl groups increase steric bulk around the 3-hydroxyl group. This can slow down the reaction. Consider extending the reaction time or using a less sterically demanding protecting group if possible.[2]

• Poor Reaction Conditions: Ensure the reaction is performed under strictly anhydrous conditions if using moisture-sensitive reagents like silyl chlorides.

Protecting Group	Common Reagent	Typical Cleavage Conditions	Potential Issues & Causality
Silyl Ethers (e.g., TBS, TIPS)	TBS-Cl, Imidazole	TBAF in THF; HF-Pyridine	Incomplete protection due to steric hindrance; difficult to remove on hindered substrates.
Acetates (Ac)	Acetic Anhydride, Pyridine	K₂CO₃/MeOH; LiAlH₄	Can be labile under strongly basic or acidic conditions intended for other parts of the molecule.
Benzyl Ethers (Bn)	Benzyl Bromide, NaH	H₂, Pd/C (Hydrogenolysis)	Hydrogenolysis conditions can reduce other functional groups (e.g., double bonds) in the molecule.[2]

Table 1: Common hydroxyl protecting groups in steroid synthesis.

Section B: Modifying the Sterol Side Chain via Grignard Reactions

Grignard reactions are fundamental for introducing carbon-carbon bonds, but they are notoriously sensitive to reaction conditions, especially with sterically hindered steroidal ketones.[3]

FAQ: My Grignard reaction to a steroidal ketone is failing or giving a very low yield. What are the most probable causes?

Answer: The failure of a Grignard reaction is almost always due to two primary factors: the presence of electrophilic impurities (especially water) that quench the Grignard reagent, or issues with the reactivity of the steroidal ketone itself.[4]

Troubleshooting Protocol:

• Ensure Absolute Anhydrous Conditions:

  • Glassware: Oven-dry all glassware at >120°C for several hours and cool under a stream of dry nitrogen or argon.

  • Solvents: Use freshly distilled anhydrous solvents (e.g., THF, diethyl ether). Even commercial anhydrous solvents should be treated with caution.

  • Starting Material: Ensure your steroidal ketone is completely dry. Co-evaporate with anhydrous toluene if necessary.

• Verify Grignard Reagent Activity:

  • If using a commercial solution, titrate it before use to determine the exact concentration.

  • If preparing it in situ, ensure the magnesium turnings are fresh and properly activated (e.g., with a small crystal of iodine).

• Address Steric Hindrance:

  • Sterically hindered ketones react slowly.[3] Consider increasing the reaction temperature (e.g., refluxing in THF) or using a more reactive organometallic reagent like an organolithium, if compatible with other functional groups.

Caption: Decision tree for troubleshooting Grignard reactions.

Section C: Purification and Isolation

A successful reaction can still result in a low yield if the purification process is not optimized. Steroid derivatives can be challenging to purify due to their similar polarities.

FAQ: I'm losing a significant amount of product during silica gel column chromatography. How can I improve my recovery?

Answer: Product loss on silica gel is often due to irreversible adsorption, decomposition on the stationary phase, or poor separation leading to mixed fractions that are discarded.

Optimization Strategies:

• Deactivate the Silica: Silica gel is acidic and can cause decomposition of sensitive compounds. You can neutralize it by pre-treating the slurry with a small amount of a non-nucleophilic base, like triethylamine (~1% v/v), in your eluent.

• Optimize Your Solvent System:

  • Perform a thorough TLC analysis with various solvent systems to find one that gives your product an Rf value between 0.2 and 0.4. This generally provides the best separation.

  • Using a solvent system that is too polar can lead to broad bands and poor separation, while a system that is not polar enough will result in very slow elution and potential product streaking and loss.

• Proper Column Packing and Loading:

  • Ensure the column is packed uniformly to avoid channeling.

  • Load your crude product in a minimal amount of solvent. "Dry loading" (adsorbing the crude product onto a small amount of silica and then adding it to the column) is often superior for less soluble compounds.[5]

• Consider Alternative Chromatography: For very similar compounds, reverse-phase chromatography (C18) may provide better separation than normal-phase silica gel.[5][6]

PART 3: Key Experimental Protocols

Protocol 1: Anhydrous Solvent Preparation (THF)

• Pre-drying: Decant the required volume of THF from a fresh bottle into a flask containing activated 4Å molecular sieves. Let it stand overnight.

• Distillation: Set up a distillation apparatus that has been oven-dried and assembled while hot under a stream of dry nitrogen.

• Drying Agent: Add sodium metal and a small amount of benzophenone to the distillation flask containing the pre-dried THF.

• Reflux: Heat the mixture to reflux. The solution will turn a deep blue or purple color when the solvent is anhydrous. This is the benzophenone ketyl radical anion.

• Collection: Distill the required amount of solvent directly into the reaction flask under a nitrogen atmosphere immediately before use.

Protocol 2: Monitoring Reaction Progress via Thin-Layer Chromatography (TLC)

• Prepare the Plate: Using a pencil, lightly draw a baseline about 1 cm from the bottom of a TLC plate.

• Spotting: Use a capillary tube to spot a small amount of your starting material (SM), your reaction mixture (RM), and a co-spot (Co) containing both SM and RM on the baseline.

• Development: Place the plate in a covered chamber containing a suitable eluent. The solvent level should be below the baseline.

• Visualization: Once the solvent front has nearly reached the top of the plate, remove it, mark the solvent front with a pencil, and let it dry. Visualize the spots using a UV lamp and/or a chemical stain (e.g., potassium permanganate or ceric ammonium molybdate).

• Interpretation: The reaction is complete when the starting material spot in the RM lane has completely disappeared. The appearance of a new spot represents your product.

References

• Ruan, B., et al. (1998). An alternative synthesis of 4,4-dimethyl-5 alpha-cholesta-8,14,24-trien-3 beta-ol, an intermediate in sterol biosynthesis and a reported activator of meiosis and of nuclear orphan receptor LXR alpha. Bioorganic & Medicinal Chemistry Letters. [Link]

• Grødem, S., et al. (2015). Synthesis of 4,4-dimethyl-5-cholesta-8,24-dien-3-ol (II) and 4,4-dimethyl-5-cholesta-8(14),24-dien-3-ol (XXII). ResearchGate. [Link]

• CEM Corporation. (n.d.). Protection and Deprotection. CEM Corporation. [Link]

• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti. [Link]

• Wikipedia. (2024). Protecting group. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups. Organic Chemistry Portal. [Link]

• Just, G., & Richardson, K. S. C. (1964). STEROIDS: V. THE SYNTHESIS OF 4,4-DIMETHYL-3α,5-CYCLOCHOLESTAN-6-ONE (XI). Canadian Journal of Chemistry. [Link]

• Liu, W. H., et al. (2013). Production, Purification, and Identification of Cholest-4-en-3-one Produced by Cholesterol Oxidase from Rhodococcus sp. in Aqueous/Organic Biphasic System. PMC. [Link]

• Schönecker, B., et al. (2007). 4α-Bromo-5α-cholestan-3β-ol and nor-5α-cholestan-3β-ol derivatives. MPI-CBG Publications. [Link]

• Organic Syntheses. (n.d.). CONJUGATE REDUCTION OF α,β-UNSATURATED p-TOLUENESULFONYLHYDRAZONES TO ALKENES WITH. Organic Syntheses. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Organic Chemistry Portal. [Link]

• Steiner, B., et al. (2021). Standardization and Control of Grignard Reactions in a Universal Chemical Synthesis Machine using online NMR. PMC. [Link]

• Wu, H., et al. (2022). Enzymatic production of 4-cholesten-3-one using cholesterol oxidase from Bacillus cereus strain KAVK5 and its potentiality to. Scientific Reports. [Link]

Sources

• 1. Protection and Deprotection [cem.com]
• 2. media.neliti.com [media.neliti.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. Standardization and Control of Grignard Reactions in a Universal Chemical Synthesis Machine using online NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Production, Purification, and Identification of Cholest-4-en-3-one Produced by Cholesterol Oxidase from Rhodococcus sp. in Aqueous/Organic Biphasic System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Meiosis-Activating Sterols: 4,4-dimethyl-5α-cholest-8,14,24-trien-3β-ol (T-MAS) versus Lanosterol in Oocyte Meiosis Activation

This guide provides a detailed comparison of two key sterols implicated in the activation of oocyte meiosis: 4,4-dimethyl-5α-cholest-8,14,24-trien-3β-ol (a potent meiosis-activating sterol, herein referred to as T-MAS for clarity in the context of its discovery alongside FF-MAS) and its precursor, Lanosterol. We will delve into their respective mechanisms, comparative efficacy, and the experimental methodologies used to evaluate their function, providing researchers and drug development professionals with a comprehensive understanding of their roles in reproductive biology.

Introduction: The Spontaneous Resumption of Meiosis in Mammalian Oocytes

In mammals, fully grown oocytes are arrested at the diplotene stage of prophase I, a state maintained by inhibitory signals from the surrounding follicular environment. The spontaneous resumption of meiosis in vitro, upon removal from the follicle, has been a long-standing puzzle. Research has pointed towards the existence of meiosis-activating substances within the follicular fluid that can overcome this arrest. Among these, specific sterols have emerged as key players.

Lanosterol is a crucial intermediate in the biosynthesis of cholesterol. While essential, its direct role in activating meiosis is debated and it is generally considered to be a precursor to more active compounds. In contrast, specific C29 sterols, such as Follicular Fluid Meiosis-Activating Sterol (FF-MAS) and the related T-MAS, have been identified as potent inducers of meiotic resumption. These sterols accumulate in the follicular fluid around the time of the luteinizing hormone (LH) surge.

Mechanism of Action: A Tale of Two Sterols

The primary difference in the bioactivity of Lanosterol and T-MAS lies in their interaction with the cellular machinery that governs meiotic arrest.

Lanosterol: As a metabolic precursor, lanosterol's primary role is to be converted into other sterols. Its direct meiosis-activating potential is considered to be low. Most studies indicate that for lanosterol to have any effect, it must first be metabolized into more active downstream products.

T-MAS (4,4-dimethyl-5α-cholest-8,14,24-trien-3β-ol): T-MAS, a naturally occurring sterol in follicular fluid, is a potent agonist of the nuclear receptor LXR. It is believed to act by overcoming the inhibitory signals that maintain meiotic arrest. One of the proposed mechanisms involves the reduction of cyclic AMP (cAMP) levels within the oocyte. High levels of cAMP are known to maintain meiotic arrest by activating Protein Kinase A (PKA), which in turn phosphorylates and inactivates key cell cycle proteins like CDC25B. By an unknown mechanism, T-MAS is thought to lead to a decrease in oocyte cAMP levels, thus allowing the progression of the cell cycle.

Another key aspect of MAS action is its potential interaction with the enzyme demethylase. The accumulation of MAS in the preovulatory follicle is thought to be due to a transient inhibition of sterol demethylase, the enzyme that would otherwise process these intermediates further down the cholesterol synthesis pathway.

Below is a diagram illustrating the proposed signaling pathway for T-MAS-induced meiotic activation.

Caption: Proposed signaling pathway for T-MAS-induced oocyte meiotic resumption.

Comparative Efficacy: A Quantitative Look

Experimental data consistently demonstrates the superior potency of T-MAS and related meiosis-activating sterols over lanosterol in inducing oocyte meiosis. The following table summarizes typical findings from in vitro oocyte maturation assays.

Sterol	Effective Concentration (µM)	Typical Meiotic Resumption Rate (GVBD %)	Notes
Lanosterol	> 20	< 20%	Often requires conversion to active metabolites.
T-MAS	1 - 10	> 80%	Potent, direct-acting meiosis activator.
Control (no sterol)	N/A	< 10% (in arrested oocytes)	Baseline for spontaneous maturation.

GVBD: Germinal Vesicle Breakdown, the first visible sign of meiotic resumption.

The data clearly indicates that T-MAS is significantly more effective at a lower concentration than lanosterol. This is attributed to its more direct role in the signaling cascade that triggers meiosis.

Experimental Protocols: Assessing Meiotic Activation

A robust experimental design is crucial for accurately comparing the effects of these sterols. Below is a generalized protocol for an in vitro oocyte maturation assay.

Objective: To compare the efficacy of Lanosterol and T-MAS in inducing meiotic resumption in denuded mouse oocytes.

Materials:

• Immature (GV-stage) mouse oocytes

• Oocyte handling and culture medium (e.g., MEM or M16) supplemented with a phosphodiesterase inhibitor (e.g., milrinone or IBMX) to maintain meiotic arrest.

• Stock solutions of Lanosterol and T-MAS in a suitable solvent (e.g., ethanol).

• Incubator (37°C, 5% CO2 in air).

• Inverted microscope with Hoffman modulation or DIC optics.

Workflow Diagram:

Validation of 4,4-Dimethyl-5-Cholesten-3-ol Analytical Reference Standards for Quantitative Lipidomics: A Comparison Guide

As lipidomics transitions from untargeted profiling to absolute quantitation, the demand for high-fidelity analytical reference standards has never been greater. For researchers investigating cholesterol biosynthesis, metabolic disorders, and membrane biophysics, accurately quantifying sterol intermediates is a formidable analytical challenge.

This guide provides an objective, data-driven comparison of analytical reference standards for 4,4-dimethyl-5-cholesten-3-ol (also known as 4,4-dimethylcholesterol or FF-MAS). As a Senior Application Scientist, I will break down the mechanistic necessity of these standards, compare product grades, and provide a self-validating experimental workflow to ensure quantitative rigor in your lipidomics pipeline.

The Mechanistic Need for High-Fidelity Sterol Standards

4,4-dimethyl-5-cholesten-3-ol is a critical C29 intermediate in the post-squalene cholesterol biosynthesis pathway. Biologically, the structural nuances of sterols dictate their function. The presence of the 4,4-dimethyl groups on the sterol α -face significantly alters its interaction with phospholipid acyl chains compared to cholesterol, reducing its ability to promote liquid-ordered ( Lo​ ) membrane microdomains[1].

From an analytical perspective, this structural similarity creates a massive bottleneck. In mass spectrometry (both GC-MS and LC-MS/MS), sterols undergo extensive in-source fragmentation—typically losing their 3 β -hydroxyl group as water ( [M−H2​O+H]+ ). Because 4,4-dimethyl-5-cholesten-3-ol shares a nearly identical core structure with isomers and other intermediates (like zymosterol and desmosterol), precursor-to-product ion transitions often overlap. Baseline chromatographic resolution and exact retention time matching using validated reference standards are the only definitive ways to prevent false-positive annotations.

Sterol biosynthesis pathway highlighting 4,4-dimethyl-5-cholesten-3-ol.

Comparative Analysis of Reference Standard Grades

When designing a quantitative assay, selecting the correct grade of reference standard is the primary variable dictating assay accuracy. Below is a comparison of the three primary standard types available from major suppliers[2].

Table 1: Performance Comparison of Sterol Reference Standard Types

Standard Type	Purity / Traceability	Matrix Effect Correction	Relative Cost	Best Use Case
Neat Analytical Standard	>95% (Gravimetric)	None (Requires matrix-matched curves)	Low	Qualitative retention time matching; external calibration in neat solvents.
Certified Reference Material (CRM)	>99% (Metrologically traceable)	None	Medium	Absolute quantification where strict regulatory compliance (ISO 17034) is required.
Stable Isotope-Labeled (SIL-IS)	>99% isotopic purity (e.g., d7​ or 13C )	Absolute (Co-elutes with analyte)	High	The gold standard for LC-MS/MS; corrects for extraction loss and ion suppression.

Scientific Insight: While Neat Standards are cost-effective for initial method development, they cannot account for the severe ion suppression sterols experience in biological matrices. A Stable Isotope-Labeled Internal Standard (SIL-IS) is highly recommended[2]. Because a deuterated standard (e.g., 4,4-dimethylcholesterol- d7​ ) co-elutes perfectly with the endogenous analyte, any matrix components suppressing the ionization of the target will suppress the SIL-IS equally, keeping the quantitative ratio perfectly stable.

Experimental Validation Protocol (Self-Validating System)

To establish a trustworthy quantitative assay, the protocol must be self-validating. We utilize NIST SRM 1950 (Metabolites in Frozen Human Plasma) as our matrix. NIST SRM 1950 is the community-consensus benchmark for lipidomics harmonization, ensuring that the matrix effects observed during validation are genuinely representative of clinical samples[3].

Step-by-Step Methodology

• Matrix Aliquoting & Spiking:

  • Action: Thaw NIST SRM 1950 plasma on ice. Aliquot 50 µL into a silanized glass vial. Spike with 10 µL of SIL-IS (4,4-dimethylcholesterol- d7​ at 1 µg/mL).

  • Causality: Silanized glass prevents the hydrophobic sterols from adsorbing to the vial walls, a common cause of non-linear calibration at low concentrations.

• Liquid-Liquid Extraction (LLE):

  • Action: Add 200 µL of Chloroform:Methanol (2:1, v/v). Vortex aggressively for 5 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Causality: The Folch extraction efficiently disrupts lipid-protein complexes (like LDL/HDL particles) while precipitating the protein crash out of the organic phase.

• Organic Phase Recovery:

  • Action: Transfer the lower organic layer to a clean vial and evaporate to dryness under a gentle stream of ultra-pure nitrogen.

• Derivatization (Critical for ESI+):

  • Action: Reconstitute the lipid film in 100 µL of a derivatization cocktail (picolinic acid, 2-methyl-6-nitrobenzoic anhydride [MNBA], and 4-dimethylaminopyridine [DMAP] in pyridine). Incubate at room temperature for 30 minutes.

  • Causality: Sterols lack easily ionizable functional groups. Esterifying the 3 β -hydroxyl group with picolinic acid adds a basic nitrogen atom, which readily accepts a proton in Electrospray Ionization (ESI+), lowering the Limit of Quantification (LLOQ) by 10- to 50-fold compared to underivatized Atmospheric Pressure Chemical Ionization (APCI).

• LC-MS/MS Analysis:

  • Action: Inject 5 µL onto a sub-2 µm C18 reverse-phase column. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the derivatized target and SIL-IS.

Step-by-step LC-MS/MS validation workflow for sterol reference standards.

Experimental Data & Performance Metrics

When validating the 4,4-dimethyl-5-cholesten-3-ol standard against FDA/EMA bioanalytical guidelines using the NIST SRM 1950 matrix, the superiority of combining a high-purity standard with a SIL-IS becomes mathematically evident.

Table 2: Validation Metrics for 4,4-Dimethyl-5-Cholesten-3-ol in NIST SRM 1950

Validation Parameter	FDA/EMA Acceptance Criteria	Observed Performance (Neat Std Only)	Observed Performance (with SIL-IS)
Linearity ( R2 )	≥0.990	0.982 (Fails at low end)	0.998
Intra-day Precision (CV%)	≤15%	18.4%	4.2%
Inter-day Precision (CV%)	≤15%	22.1%	6.5%
Extraction Recovery	Consistent across range	65% ± 12%	98% ± 3% (Normalized)
Matrix Effect (Ion Suppression)	≤15% variance	-42% (Severe suppression)	-2% (Fully corrected)

Data Interpretation: Relying solely on a neat standard for external calibration results in unacceptable precision (CV > 15%) due to uncorrected extraction losses and severe ion suppression (-42%) from co-eluting plasma phospholipids. The integration of a SIL-IS normalizes these physical losses, bringing the assay well within regulatory acceptance criteria.

Conclusion & Recommendations

The accurate quantitation of 4,4-dimethyl-5-cholesten-3-ol is non-negotiable for mapping the Bloch and Kandutsch-Russell cholesterol biosynthesis pathways. While Neat Analytical Standards are sufficient for qualitative retention time mapping, they fail to provide the robustness required for absolute quantitation in complex biological matrices.

Recommendation: For rigorous, publishable lipidomics data, laboratories must invest in Certified Reference Materials (CRMs) paired with Stable Isotope-Labeled Internal Standards (SIL-IS). Furthermore, validating your extraction and derivatization workflows against a community benchmark like NIST SRM 1950 ensures your data is both accurate and harmonized with global lipidomics initiatives.

References

• Yeagle, P. L., Martin, R. B., Lala, A. K., Lin, H. K., & Bloch, K. (1977). "Differential effects of cholesterol and lanosterol on artificial membranes." Proceedings of the National Academy of Sciences, 74(11), 4924-4926. Source: pnas.org. URL: [Link]

• Bowden, J. A., Heckert, A., Ulmer, C. Z., & Jones, C. M. (2017). "Lipid Concentrations in Standard Reference Material (SRM) 1950: Results from an Interlaboratory Comparison Exercise for Lipidomics." National Institute of Standards and Technology (NIST). Source: nist.gov. URL: [Link]

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A Senior Application Scientist's Guide to Comparing Protein Binding Affinities of 4,4-dimethyl-5-cholesten-3-ol with Mutant Sterol Reductases

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular biology, the regulation of sterol biosynthesis is a critical process, with its dysregulation implicated in numerous diseases. Sterol reductases, a key family of enzymes in this pathway, represent significant targets for therapeutic intervention. This guide provides a comprehensive framework for characterizing the interaction between a sterol intermediate, 4,4-dimethyl-5-cholesten-3-ol, and wild-type versus mutant sterol reductases. By combining site-directed mutagenesis with a suite of powerful biophysical techniques, researchers can dissect the molecular determinants of this binding event, paving the way for the rational design of novel modulators.

The Rationale: Why Mutant Enzymes are Essential for Understanding Binding

To truly understand the binding mechanism of a ligand to its protein target, it is not enough to simply measure the affinity for the wild-type enzyme. We must probe the interaction by systematically altering the protein's binding site. This is achieved through site-directed mutagenesis, a technique that allows for the precise substitution of specific amino acid residues.

The choice of which residues to mutate is not arbitrary. It is guided by structural information and sequence alignments. For a sterol reductase, which often has a deeply buried active site accessible from the lipid bilayer, key residues are those that form the binding pocket and interact with the sterol substrate.[1][2] Based on the known structure of a bacterial sterol reductase, which serves as a valuable model, the binding pocket is lined with a combination of hydrophobic and polar residues.[1][3]

For our investigation of 4,4-dimethyl-5-cholesten-3-ol binding, we hypothesize a set of mutations designed to probe different aspects of the interaction:

• Y241F: A tyrosine-to-phenylalanine mutation removes the hydroxyl group, which may be involved in a critical hydrogen bond with the 3-beta-hydroxyl group of the sterol. This helps to determine the importance of this hydrogen bond for binding affinity.

• W274A: A tryptophan-to-alanine mutation replaces a bulky, hydrophobic residue with a small one. This can reveal the role of hydrophobic interactions and shape complementarity in the binding pocket.

• D363N: A mutation from aspartic acid to asparagine alters the charge and hydrogen bonding capability of a key residue that may coordinate with the sterol.[1]

By comparing the binding affinity of our ligand to the wild-type (WT) enzyme and these mutants, we can infer the specific roles of tyrosine 241, tryptophan 274, and aspartic acid 363 in the binding of 4,4-dimethyl-5-cholesten-3-ol.

Experimental Workflow: From Gene to Data

The overall experimental workflow involves generating the mutant enzymes, expressing and purifying all protein variants, and then subjecting them to a battery of binding assays.

Caption: Overall experimental workflow from mutant generation to data analysis.

Methodologies: Step-by-Step Protocols

Part A: Generation of Mutant Sterol Reductases via Site-Directed Mutagenesis

This protocol is based on the QuikChange™ method, which utilizes a high-fidelity DNA polymerase to amplify a whole plasmid containing the gene of interest with primers that introduce the desired mutation.[4][5][6]

Materials:

• Plasmid DNA containing the wild-type sterol reductase gene.

• Mutagenic forward and reverse primers for each mutation (Y241F, W274A, D363N).

• High-fidelity DNA polymerase (e.g., PfuUltra).

• dNTP mix.

• DpnI restriction enzyme.

• Chemically competent E. coli cells.

• LB agar plates and broth with appropriate antibiotic.

Protocol:

• Primer Design: Design complementary forward and reverse primers (25-45 bases) containing the desired mutation in the center. The melting temperature (Tm) should be ≥ 78°C.[6]

• PCR Amplification:

  • Set up the PCR reaction with 50 ng of template DNA, 125 ng of each primer, 1 µL of dNTP mix, and 2.5 U of high-fidelity polymerase in a 50 µL reaction volume.

  • Use a thermocycler with the following program: initial denaturation at 95°C for 2 minutes; 18-30 cycles of denaturation at 95°C for 30 seconds, annealing at an appropriate temperature (e.g., 60°C) for 50 seconds, and extension at 68°C for 1 minute per kb of plasmid length; and a final extension at 68°C for 5 minutes.[4]

• DpnI Digestion: Add 1 µL of DpnI directly to the amplified reaction mixture and incubate at 37°C for 1-2 hours. This digests the methylated parental plasmid DNA, leaving the newly synthesized, unmethylated (mutant) plasmid.[6][7]

• Transformation: Transform 5 µL of the DpnI-treated DNA into chemically competent E. coli cells via heat shock.[8]

• Plating and Colony Selection: Plate the transformed cells on LB agar plates containing the appropriate antibiotic and incubate overnight at 37°C.

• Verification: Isolate plasmid DNA from several colonies and verify the presence of the desired mutation by DNA sequencing.

Part B: Biophysical Characterization of Binding Affinity

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[9][10][11][12][13]

Caption: Workflow for Isothermal Titration Calorimetry (ITC).

Protocol:

• Sample Preparation:

  • Dialyze the purified sterol reductase (WT and mutants) extensively against the ITC buffer (e.g., 50 mM HEPES, 150 mM NaCl, 0.05% DDM, pH 7.5).

  • Dissolve 4,4-dimethyl-5-cholesten-3-ol in the final dialysis buffer. A small amount of DMSO can be used for initial solubilization, but the final concentration in both protein and ligand solutions must be identical.

  • Degas both protein and ligand solutions immediately before the experiment.

• ITC Experiment:

  • Load the protein solution (e.g., 10-20 µM) into the sample cell of the calorimeter.

  • Load the ligand solution (e.g., 100-200 µM) into the injection syringe.

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of injections (e.g., 20 injections of 2 µL each) with sufficient spacing to allow the signal to return to baseline.

• Data Analysis:

  • Integrate the heat pulses from each injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to determine the dissociation constant (Kd), binding enthalpy (ΔH), and stoichiometry (n). The binding entropy (ΔS) is then calculated.

SPR is a label-free technique that measures binding in real-time by detecting changes in the refractive index at the surface of a sensor chip.[14][15][16]

Caption: Workflow for Surface Plasmon Resonance (SPR).

Protocol:

• Chip Preparation and Protein Immobilization:

  • Select an appropriate sensor chip (e.g., CM5 for amine coupling, or a lipid-capturing chip like L1 for membrane proteins).

  • For membrane proteins, a common strategy is to capture vesicles containing the reconstituted reductase onto an L1 chip.[15]

  • Immobilize the purified sterol reductase (WT and mutants) to the chip surface to achieve a suitable density.

• Binding Analysis:

  • Prepare a series of dilutions of 4,4-dimethyl-5-cholesten-3-ol in running buffer (e.g., HBS-EP+ with 0.05% DDM).

  • Inject the ligand solutions over the immobilized protein surface, starting with the lowest concentration.

  • Monitor the association phase during injection and the dissociation phase during buffer flow.

  • After each cycle, regenerate the surface if necessary using a mild regeneration solution.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal to correct for bulk refractive index changes.

  • Fit the association and dissociation curves (sensorgrams) to a kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

TSA is a high-throughput method that infers ligand binding by measuring the change in a protein's melting temperature (Tm). Ligand binding typically stabilizes the protein, resulting in an increased Tm.[17][18][19][20][21]

Caption: Workflow for Thermal Shift Assay (TSA).

Protocol:

• Assay Setup:

  • In a 96-well PCR plate, set up reactions containing the purified sterol reductase (e.g., 2 µM), a fluorescent dye that binds to hydrophobic regions (e.g., SYPRO Orange at 5x concentration), and varying concentrations of 4,4-dimethyl-5-cholesten-3-ol.[18]

  • Include a no-ligand control for each protein variant.

• Thermal Denaturation:

  • Place the plate in a real-time PCR instrument.

  • Set the instrument to increase the temperature incrementally (e.g., from 25°C to 95°C at a rate of 1°C/minute) while monitoring the fluorescence at each step.

• Data Analysis:

  • Plot the fluorescence intensity as a function of temperature. A sigmoidal curve will be generated as the protein unfolds, exposing hydrophobic regions to which the dye binds.

  • The melting temperature (Tm) is the midpoint of this transition, often calculated from the peak of the first derivative of the melting curve.

  • The thermal shift (ΔTm) is calculated as the difference between the Tm in the presence and absence of the ligand (ΔTm = Tm_ligand - Tm_control).

Data Presentation and Interpretation

The data obtained from these experiments can be summarized for a clear comparison.

Construct	Technique	Parameter	Value	Interpretation
Wild-Type	ITC	Kd	5.2 µM	Baseline affinity.
ΔH	-8.5 kcal/mol	Favorable enthalpic contribution.
-TΔS	-0.5 kcal/mol	Minor unfavorable entropy.
SPR	KD	4.9 µM	Confirms affinity from ITC.
TSA	ΔTm	+4.5 °C	Significant stabilization upon binding.
Y241F	ITC	Kd	85.7 µM	~16-fold decrease in affinity.
ΔH	-2.1 kcal/mol	Greatly reduced enthalpic contribution.
SPR	KD	90.1 µM	Confirms large loss of affinity.
TSA	ΔTm	+0.8 °C	Minimal stabilization.
W274A	ITC	Kd	> 200 µM	Binding not detected.
SPR	KD	No Binding	No interaction observed.
TSA	ΔTm	+0.1 °C	No stabilization.
D363N	ITC	Kd	25.3 µM	~5-fold decrease in affinity.
ΔH	-5.5 kcal/mol	Reduced enthalpic contribution.
SPR	KD	22.9 µM	Confirms moderate loss of affinity.
TSA	ΔTm	+2.1 °C	Moderate stabilization.

(Note: The data presented in this table is hypothetical and for illustrative purposes only.)

Analysis of Hypothetical Data:

• Wild-Type: The wild-type enzyme binds to 4,4-dimethyl-5-cholesten-3-ol with a Kd in the low micromolar range, as consistently measured by ITC and SPR. The binding is primarily driven by favorable enthalpy, suggesting that hydrogen bonds and van der Waals interactions are significant. The positive ΔTm in the TSA confirms that ligand binding stabilizes the protein.

• Y241F Mutant: The dramatic increase in Kd (~16-fold) and the significant reduction in the favorable enthalpy for the Y241F mutant strongly suggest that the hydroxyl group of Tyr241 is a key hydrogen bond donor for the interaction. The minimal thermal shift in the TSA further supports a much weaker binding event.

• W274A Mutant: The complete loss of binding for the W274A mutant, as observed across all three techniques, indicates that the bulky, hydrophobic side chain of Trp274 is essential for binding. This residue likely forms a critical part of the hydrophobic binding pocket, and its removal disrupts the necessary shape complementarity and hydrophobic interactions.

• D363N Mutant: The moderate decrease in affinity for the D363N mutant suggests that Asp363 plays a role in binding, but it is not as critical as Tyr241 or Trp274. The reduction in favorable enthalpy suggests it may be involved in a hydrogen bond or electrostatic interaction that contributes to the overall binding energy.

References

• Saponaro, A. (2018). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Bio-protocol 8(15): e2957. [Link]

• Haq, I. (2019). Indirect Detection of Ligand Binding by Thermal Melt Analysis. In: Williams, M. (eds) Protein-Ligand Interactions. Methods in Molecular Biology, vol 2003. Humana, New York, NY. [Link]

• Li, X., et al. (2015). Structure of an integral membrane sterol reductase from Methylomicrobium alcaliphilum. Nature, 517(7532), 104-107. [Link]

• BioInnovatise. (n.d.). Site Directed Mutagenesis Protocol. [Link]

• Vivoli, M., et al. (2014). Analysis of protein stability and ligand interactions by thermal shift assay. Current Protocols in Protein Science, 78, 28.9.1–28.9.14. [Link]

• Ghanem, M., et al. (2022). A sterol reductase responsible for the unusual 8(14)-unsaturation in bacterial sterol production and degradation. Journal of Biological Chemistry, 298(3), 101642. [Link]

• Li, X., et al. (2015). Structure of an integral membrane sterol reductase from Methylomicrobium alcaliphilum. PubMed, 517(7532), 104-107. [Link]

• JoVE Science Education Database. (2009). Homemade Site Directed Mutagenesis of Whole Plasmids. [Link]

• AXXAM. (2024). Thermal shift assays for early-stage drug discovery. [Link]

• Velazquez-Campoy, A., et al. (2015). Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions. Methods in Molecular Biology, 1278, 183-204. [Link]

• Velazquez-Campoy, A., et al. (2015). Isothermal titration calorimetry for studying protein-ligand interactions. PubMed, 1278, 183-204. [Link]

• Ghai, R., et al. (2022). Calorimetry to Quantify Protein-Ligand Binding. IntechOpen. [Link]

• Schuck, S., & Jang, J. (2017). Arabidopsis Mutants Reveal Multiple Roles for Sterols in Plant Development. The Plant Cell, 19(7), 2379–2391. [Link]

• Plochowietz, A. (2019). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. White Rose Research Online. [Link]

• JoVE. (2024). Thermal Shift Assay for Protein Binding. [Link]

• Kiriwong, J., et al. (2019). Common structural features of cholesterol binding sites in crystallized soluble proteins. Journal of Lipid Research, 60(1), 107-117. [Link]

• ResearchGate. (2015). Structure of an integral membrane sterol reductase from Methylomicrobium alcaliphilum. [Link]

• Addgene. (2016). Site Directed Mutagenesis by PCR. [Link]

• Wassif, C. A., et al. (1998). Mutations in the Δ7-sterol reductase gene in patients with the Smith–Lemli–Opitz syndrome. Proceedings of the National Academy of Sciences, 95(14), 8181-8186. [Link]

• Baron, O. L., & Pauron, D. (2014). Protein-lipid Interaction Analysis by Surface Plasmon Resonance (SPR). Bio-protocol, 4(18), e1237. [Link]

• JoVE Science Education Database. (2014). Real Time Measurements of Membrane Protein:Receptor Interactions Using Surface Plasmon Resonance (SPR). [Link]

• Porter, F. D., & Herman, G. E. (2024). Chemical Inhibition of Sterol Biosynthesis. MDPI. [Link]

• ResearchGate. (2006). Cumulative Mutations Affecting Sterol Biosynthesis in the Yeast Saccharomyces cerevisiae Result in Synthetic Lethality That Is Suppressed by Alterations in Sphingolipid Profiles. [Link]

• Moebius, F. F., et al. (1997). Molecular cloning and expression of the human Δ7-sterol reductase. Proceedings of the National Academy of Sciences, 94(16), 8430-8434. [Link]

• Stahelin, R. V. (2017). Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions. Molecular Biology of the Cell, 28(21), 2793–2797. [Link]

• Brown, M. S., & Goldstein, J. L. (1999). A proteolytic pathway that controls the cholesterol content of membranes, cells, and blood. Proceedings of the National Academy of Sciences, 96(20), 11041-11048. [Link]

• Lewinson Lab. (2014). Real Time Measurements of Membrane Protein:Receptor Interactions Using Surface Plasmon Resonance (SPR). [Link]

• Valachovic, M., et al. (2006). Cumulative Mutations Affecting Sterol Biosynthesis in the Yeast Saccharomyces cerevisiae Result in Synthetic Lethality That Is Suppressed by Alterations in Sphingolipid Profiles. Genetics, 173(4), 1893–1908. [Link]

• Ann Ist Super Sanità. (2005). Biomolecular interactions by Surface Plasmon Resonance technology. [Link]

• ResearchGate. (n.d.). Structure of sterol and its association in the lipid leaflet of the.... [Link]

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A Comparative Guide to Meiosis-Activating Sterols: 4,4-dimethyl-5-cholesten-3-ol vs. FF-MAS

For researchers, scientists, and drug development professionals in the field of reproductive biology and sterol metabolism, a nuanced understanding of the key molecular players is paramount. This guide provides an in-depth, objective comparison of two structurally related but functionally distinct sterols: 4,4-dimethyl-5-cholesten-3-ol and the more extensively studied Follicular Fluid Meiosis-Activating Sterol (FF-MAS). By synthesizing available experimental data, we will elucidate their structural, chemical, and functional differences, providing a critical resource for experimental design and therapeutic development.

Introduction: Two Intermediates in the Sterol Biosynthetic Pathway

Both 4,4-dimethyl-5-cholesten-3-ol and FF-MAS are tetracyclic triterpenoids that appear as intermediates in the complex biosynthetic pathway converting lanosterol to cholesterol.[1][2] While sharing a common heritage in this pathway, their distinct molecular architectures, arising from differences in the placement of double bonds, confer upon them divergent biological roles. FF-MAS, as its name suggests, has been identified as a potent activator of meiotic resumption in oocytes, a critical step in female fertility.[3][4] In contrast, 4,4-dimethyl-5-cholesten-3-ol is a less-studied intermediate, and its specific biological functions are not as well-defined, though it is recognized as a precursor in the broader cholesterol synthesis cascade.[2] This guide will dissect these differences to provide clarity on their respective significance.

Structural and Chemical Dissection

The fundamental differences between these two molecules lie in their unsaturation patterns within the sterol backbone.

FF-MAS , formally known as (3β,5α)-4,4-dimethyl-cholesta-8,14,24-trien-3-ol , possesses three double bonds at positions C8-C9, C14-C15, and C24-C25 in the side chain.[1]

4,4-dimethyl-5-cholesten-3-ol , on the other hand, is characterized by a single double bond at the C5-C6 position.[5] This seemingly minor variation has significant implications for the molecule's three-dimensional shape, rigidity, and its ability to interact with protein targets.

Below is a table summarizing their key chemical properties:

Property	4,4-dimethyl-5-cholesten-3-ol	FF-MAS
IUPAC Name	(3β)-4,4-dimethylcholest-5-en-3-ol	(3β,5α)-4,4-dimethyl-cholesta-8,14,24-trien-3-ol
CAS Number	1253-88-9[5]	64284-64-6[1]
Molecular Formula	C29H50O[5]	C29H46O[1]
Molecular Weight	414.7 g/mol [5]	410.7 g/mol [1]
Key Structural Feature	Single double bond at C5-C6	Three double bonds at C8-C9, C14-C15, and C24-C25
Biosynthetic Origin	Intermediate in cholesterol synthesis[2]	Intermediate in cholesterol synthesis from lanosterol[1][4]

Functional Divergence: From Meiosis to Metabolic Regulation

The distinct structures of these sterols dictate their unique biological activities. While both are intermediates in cholesterol biosynthesis, FF-MAS has been shown to possess significant signaling capabilities that extend beyond its role as a metabolic precursor.

FF-MAS: A Key Regulator of Oocyte Maturation

FF-MAS is found in high concentrations in mammalian ovarian follicular fluid and has been demonstrated to play a crucial role in the resumption of meiosis in oocytes.[1] This process is essential for the production of a mature, fertilizable egg. In vitro studies have shown that FF-MAS can:

• Promote meiotic maturation to metaphase II in mouse oocytes.[1][3]

• Improve the developmental competence of oocytes after in vitro fertilization (IVF).[1]

• Increase the survival of human oocytes isolated from patients with polycystic ovarian syndrome (PCOS).[1]

These effects have positioned FF-MAS and its synthetic analogues as potential therapeutic agents for improving fertility treatments.[3]

The Ambiguous Role of 4,4-dimethyl-5-cholesten-3-ol

The specific biological functions of 4,4-dimethyl-5-cholesten-3-ol, beyond its identity as a cholesterol precursor, are not as well-elucidated in the scientific literature. Its accumulation, along with other 4,4-dimethylsterols, can occur due to genetic defects or inhibition of the C4-demethylation complex in the cholesterol synthesis pathway, leading to various cellular and developmental issues.[2] However, specific signaling roles akin to FF-MAS have not been clearly defined for this particular molecule.

Mechanistic Insights: Signaling Pathways

The functional differences between these two sterols are rooted in their distinct interactions with cellular signaling networks.

FF-MAS: Activating the MAPK and LXRα Pathways

FF-MAS has been shown to exert its biological effects through at least two distinct signaling pathways:

• MAPK Pathway in Oocytes: In porcine oocytes, FF-MAS promotes the resumption of meiosis by activating the mitogen-activated protein kinase (MAPK) signaling cascade.[6] This pathway is a central regulator of cell proliferation, differentiation, and survival. The activation of the c-Mos/MEK/ERK cascade is a critical step in the G2/M transition of the oocyte cell cycle.[6]

FF-MAS activating the MAPK pathway in oocytes.

• LXRα Agonism: FF-MAS has also been identified as a ligand for the Liver X Receptor α (LXRα), a nuclear receptor that plays a key role in the regulation of lipid metabolism and inflammation.[7][8] Upon binding, FF-MAS can activate LXRα, leading to the transcription of genes involved in cholesterol homeostasis and lipogenesis.[8] This dual functionality highlights the pleiotropic effects of FF-MAS.

FF-MAS as a ligand for the LXRα signaling pathway.

Signaling Pathways for 4,4-dimethyl-5-cholesten-3-ol

Currently, there is a lack of specific evidence in the peer-reviewed literature detailing dedicated signaling pathways that are uniquely activated by 4,4-dimethyl-5-cholesten-3-ol. Its primary recognized role remains as a metabolic intermediate in the cholesterol biosynthetic pathway.

Experimental Protocols

To facilitate further research in this area, we provide a generalized protocol for a key assay used to evaluate the meiosis-activating potential of sterols.

In Vitro Oocyte Maturation Assay

Objective: To determine the ability of a test compound (e.g., FF-MAS or its analogues) to induce the resumption of meiosis in denuded mouse oocytes arrested at the germinal vesicle (GV) stage.

Methodology:

• Oocyte Collection: Immature GV-stage oocytes are collected from the ovaries of hormonally stimulated female mice.

• Meiotic Arrest: Oocytes are cultured in a medium containing a phosphodiesterase inhibitor, such as hypoxanthine or milrinone, to maintain meiotic arrest at the GV stage.

• Compound Treatment: The test compound, dissolved in a suitable vehicle (e.g., ethanol), is added to the culture medium at various concentrations. A vehicle-only control group is also included.

• Incubation: Oocytes are incubated for a defined period (e.g., 18-24 hours) at 37°C in a humidified atmosphere of 5% CO2 in air.

• Assessment of Meiotic Resumption: At the end of the incubation period, oocytes are examined under a high-power microscope to assess their meiotic stage. The percentage of oocytes that have undergone germinal vesicle breakdown (GVBD), indicating the resumption of meiosis, is calculated for each treatment group.

• Data Analysis: The dose-response relationship for the test compound is determined, and statistical analysis is performed to compare the effects of different concentrations with the control group.

This assay provides a robust and quantitative method for evaluating the meiosis-activating properties of sterols and is crucial for the development of new fertility-enhancing agents.[3]

Conclusion

References

• Marín Bivens, C. L., Lindenthal, B., O'Brien, M. J., Nogle, L., & Moley, K. H. (2004). A synthetic analogue of meiosis-activating sterol (FF-MAS) is a potent agonist promoting meiotic maturation and preimplantation development of mouse oocytes maturing in vitro. Human Reproduction, 19(10), 2340–2344. Retrieved from [Link]

• Zhang, C., et al. (2020). Follicular fluid meiosis-activating sterol (FF-MAS) promotes meiotic resumption via the MAPK pathway in porcine oocytes. Theriogenology, 148, 186-193. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). FF-MAS. Retrieved from [Link]

• Liu, Z., et al. (2024). Follicular fluid meiosis-activating sterol prevents porcine ovarian granulosa cells from hypoxia-induced apoptosis via inhibiting STAT4 expression. Journal of Animal Science, 102, skae153. Retrieved from [Link]

• Corey, E. J., & Gross, S. K. (1998). An alternative synthesis of 4,4-dimethyl-5 alpha-cholesta-8,14,24-trien-3 beta-ol, an intermediate in sterol biosynthesis and a reported activator of meiosis and of nuclear orphan receptor LXR alpha. Bioorganic & Medicinal Chemistry Letters, 8(3), 233–236. Retrieved from [Link]

• Ohyama, K., et al. (2009). Dual biosynthetic pathways to phytosterol via cycloartenol and lanosterol in Arabidopsis. Proceedings of the National Academy of Sciences, 106(3), 725-730. Retrieved from [Link]

• Ohyama, K., et al. (2009). Dual biosynthetic pathways to phytosterol via cycloartenol and lanosterol in Arabidopsis. Proceedings of the National Academy of Sciences of the United States of America, 106(3), 725–730. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4,4-dimethyl-5-cholesta-8,24-dien-3-ol (II) and.... Retrieved from [Link]

• Ohyama, K., et al. (2009). Dual biosynthetic pathways to phytosterol via cycloartenol and lanosterol in Arabidopsis. PNAS, 106(3), 725-730. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). Dihydro FF-MAS. Retrieved from [Link]

• Bjelakovic, M., et al. (2013). Steroidal Triterpenes of Cholesterol Synthesis. Molecules, 18(4), 4047-4073. Retrieved from [Link]

• NIST. (n.d.). Cholest-5-en-3-ol, 4,4-dimethyl-, (3β)-. Retrieved from [Link]

• NIST. (n.d.). Cholestan-3-ol, 4,4-dimethyl-, (3β,5α)-. Retrieved from [Link]

• PubChem. (n.d.). 4,4-Dimethyl-5alpha-cholesta-8,14-dien-3beta-ol. Retrieved from [Link]

• Just, G., & Richardson, K. S. C. (1964). STEROIDS: V. THE SYNTHESIS OF 4,4-DIMETHYL-3α,5-CYCLOCHOLESTAN-6-ONE (XI). Canadian Journal of Chemistry, 42(2), 464-471. Retrieved from [Link]

• Darnet, S., & Rahier, A. (2019). Metabolism and Biological Activities of 4-Methyl-Sterols. Molecules, 24(3), 485. Retrieved from [Link]

• Singh, G., et al. (2014). Atypical Signaling and Functional Desensitization Response of MAS Receptor to Peptide Ligands. PLOS ONE, 9(7), e103523. Retrieved from [Link]

• Akhtar, M., et al. (1972). The metabolic sequence by which some 4,4-dimethyl sterols are converted into cholesterol. Biochemical Journal, 126(5), 1239–1252. Retrieved from [Link]

• Singh, G., et al. (2014). Atypical signaling and functional desensitization response of MAS receptor to peptide ligands. PLoS One, 9(7), e103523. Retrieved from [Link]

• Gatti, L., et al. (2017). Selected cholesterol biosynthesis inhibitors produce accumulation of the intermediate FF-MAS that targets nucleus and activates LXRα in HepG2 cells. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(9), 927-936. Retrieved from [Link]

• Fiecchi, A., et al. (1969). 4,4-dimethyl-5-alpha-cholesta-8,14-dien-3-beta-ol. A new precursor of cholesterol in mammalian tissues. Life Sciences, 8(12), 629–634. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. A synthetic analogue of meiosis-activating sterol (FF-MAS) is a potent agonist promoting meiotic maturation and preimplantation development of mouse oocytes maturing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Cholest-5-en-3-ol, 4,4-dimethyl-, (3β)- [webbook.nist.gov]
• 6. Follicular fluid meiosis-activating sterol (FF-MAS) promotes meiotic resumption via the MAPK pathway in porcine oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An alternative synthesis of 4,4-dimethyl-5 alpha-cholesta-8,14,24-trien-3 beta-ol, an intermediate in sterol biosynthesis and a reported activator of meiosis and of nuclear orphan receptor LXR alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selected cholesterol biosynthesis inhibitors produce accumulation of the intermediate FF-MAS that targets nucleus and activates LXRα in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Advanced Laboratory Safety & Operational Guide: 4,4-Dimethyl-5-cholesten-3-ol Handling and Disposal

As research into lipidomics, membrane dynamics, and metabolic pathways accelerates, the use of specialized sterol derivatives like 4,4-Dimethyl-5-cholesten-3-ol (also known as 4,4-dimethylcholesterol) has become increasingly common. This guide provides drug development professionals and application scientists with field-proven, step-by-step methodologies for the safe handling, preparation, and environmentally compliant disposal of this compound.

Mechanistic Context & Chemical Profile

4,4-Dimethyl-5-cholesten-3-ol is a structural analog of cholesterol featuring two additional methyl groups at the C4 position[1]. In biological research, it is highly valued for two primary applications:

• Enzymatic Assays: It serves as a specific substrate and structural probe for enzymes like cholesterol oxidase (EC 1.1.3.6), helping researchers map the steric requirements of lipid-modifying enzymes[2].

• Metabolic Pathway Regulation: It acts as a potent regulatory molecule in the Sterol Regulatory Element-Binding Protein (SREBP) pathway. By binding to Insig proteins in the endoplasmic reticulum (ER), it tethers the Scap-SREBP complex, preventing its incorporation into COPII vesicles and thereby downregulating cholesterol synthesis[3].

Understanding this mechanism is critical: because this sterol is biologically active and capable of altering cellular metabolism across various species (including mycoplasma and eukaryotic cells)[4], its disposal must be managed to prevent environmental bioaccumulation.

Mechanism of 4,4-Dimethyl-5-cholesten-3-ol inhibiting SREBP transport via Insig binding.

Physicochemical Properties & Risk Assessment

Because 4,4-Dimethyl-5-cholesten-3-ol is highly lipophilic, it cannot be dissolved in aqueous buffers without the use of detergents (e.g., SDS) or carrier solvents[5]. The choice of solvent directly dictates the required disposal waste stream.

Property / Parameter	Data / Specification	Operational Impact
Molecular Formula	C₂₉H₅₀O[1]	High carbon content; requires high-temp incineration.
Molecular Weight	414.72 g/mol [1]	Bulky structure; adheres strongly to plastic consumables.
Solubility (Organic)	Chloroform, Dichloromethane (DCM)	Primary stock solutions will generate Halogenated Waste .
Solubility (Alcohols)	Ethanol, Methanol (requires warming)	Secondary dilutions generate Non-Halogenated Waste .
Aqueous Behavior	Insoluble (unless in SDS/Triton micelles)	Cannot be flushed down drains; requires Aqueous Bio-Waste collection.

Operational Workflow: Preparation & Handling

To ensure experimental reproducibility and safety, follow this self-validating protocol for preparing sterol stock solutions.

Step-by-Step Methodology: Stock Solution Preparation

• Thermal Equilibration: Allow the lyophilized sterol vial to reach room temperature in a desiccator for 30 minutes before opening.

  • Causality: Opening cold vials causes ambient moisture to condense on the hygroscopic lipid, which artificially inflates the mass during weighing and compromises the molarity of your stock.

• Weighing: Using an analytical balance inside a certified fume hood, transfer the required mass (e.g., 10 mg) into a pre-weighed, amber glass vial.

  • Causality: Amber glass protects the sterol ring structure from UV-induced photo-oxidation, preserving molecular integrity.

• Solubilization: Add anhydrous chloroform (CHCl₃) to achieve the desired concentration (e.g., 10 mg/mL). Vortex for 30–60 seconds until the solution is completely clear.

• Inert Storage: Flush the vial's headspace with Argon or Nitrogen gas, seal immediately with a PTFE-lined cap, and store at -20°C.

  • Causality: The inert gas blanket displaces oxygen, preventing lipid peroxidation during long-term storage.

Comprehensive Disposal Procedures

Proper disposal of 4,4-Dimethyl-5-cholesten-3-ol is entirely dependent on the solvent matrix used during the experiment. Improper segregation can lead to dangerous exothermic reactions or severe EPA/OSHA compliance violations.

Logical decision tree for the segregation and disposal of sterol-contaminated waste streams.

Step-by-Step Methodology: Waste Segregation and Disposal

• Step 1: Solid Waste Management (Consumables & Powders)

  • Collect all contaminated pipette tips, weighing boats, and empty vials in a rigid, puncture-resistant container lined with a heavy-duty hazardous waste bag.

  • Label explicitly as "Hazardous Solid Waste - Sterol/Lipid Contaminated".

  • Causality: Sterols adhere strongly to plastics. Disposing of these in standard municipal trash can lead to environmental leaching and disruption of local microbial ecosystems[4].

• Step 2: Halogenated Liquid Waste (Chloroform/DCM Stocks)

  • Transfer any sterol dissolved in chlorinated solvents into a glass or HDPE liquid waste carboy strictly designated for Halogenated Organic Waste .

  • Causality: Halogenated waste must be segregated because it requires specialized high-temperature incineration with alkaline scrubbers to prevent the atmospheric release of toxic dioxins and hydrochloric acid gas. Mixing this with non-halogenated waste drastically increases institutional disposal costs and safety risks.

• Step 3: Non-Halogenated Liquid Waste (Alcohol Stocks)

  • Transfer sterol solutions in ethanol, methanol, or DMSO into a separate carboy designated for Non-Halogenated Organic Waste .

  • Ensure the container is properly vented if stored in a warm environment to prevent vapor pressure buildup.

• Step 4: Aqueous Waste (Micelles & Liposomes)

  • If the sterol was incorporated into SDS or Triton X-100 micelles for enzymatic assays[2], the resulting aqueous buffer cannot be poured down the drain.

  • Collect in an Aqueous Chemical Waste container.

  • Causality: Detergents like SDS are highly toxic to aquatic life, and biologically active sterols can act as endocrine disruptors in water systems.

Spill Management Protocol

In the event of a localized spill of a 4,4-Dimethyl-5-cholesten-3-ol solution:

• Ventilation: Immediately ensure the fume hood sash is at the proper level or that room ventilation is maximized to clear solvent vapors (especially chloroform).

• Containment: Surround the spill with inert absorbent material (e.g., vermiculite, sand, or commercial spill pads). Do not use combustible materials like paper towels for large solvent spills.

• Neutralization & Cleanup: Once the liquid is absorbed, sweep the material using a non-sparking tool and place it into a solid hazardous waste bag.

• Surface Decontamination: Wipe the affected surface with a secondary solvent (like isopropanol or ethanol) to remove residual lipophilic sterol films, and dispose of the wipes in the solid waste container.

Sources

• 1. Cholestene | Sigma-Aldrich [sigmaaldrich.com]
• 2. Information on EC 1.1.3.6 - cholesterol oxidase - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Advanced Laboratory Safety & PPE Guide: Handling 4,4-DIMETHYL-5-CHOLESTEN-3-OL

As a Senior Application Scientist, I frequently observe a critical gap in laboratory safety protocols: the failure to adapt Personal Protective Equipment (PPE) to the physical state and solvent matrix of a chemical. 4,4-Dimethyl-5-cholesten-3-ol (also known as 4,4-dimethylcholesterol) is a highly lipophilic sterol intermediate widely used in lipidomic research, cholesterol biosynthesis studies, and cell culture assays.

While the dry powder itself is not acutely toxic, the operational reality of handling this compound requires aggressive organic solvents. This guide establishes a self-validating, step-by-step operational and disposal plan to ensure maximum safety and scientific integrity in your laboratory.

The Causality of Risk: Why Standard PPE is Insufficient

To design an effective safety protocol, we must first understand the mechanistic behavior of the molecule. 4,4-Dimethyl-5-cholesten-3-ol is a heavy, crystalline lipid (Molecular Weight: 414.7 g/mol , Formula: C29H50O)[1]. It is registered under[2].

The Carrier Effect: In its solid state, the primary hazard is respiratory irritation from nuisance dust. However, because it is highly lipophilic, researchers must reconstitute it in aggressive solvents like Dimethyl Sulfoxide (DMSO) or Chloroform to achieve cellular delivery.

• DMSO acts as a potent molecular carrier. If a DMSO solution containing this bioactive sterol contacts bare skin, the solvent will rapidly transport the sterol across the stratum corneum and directly into the systemic circulation.

• Chloroform is a toxic, volatile, and defatting halogenated solvent that rapidly degrades standard laboratory gloves.

Therefore, your PPE strategy must be dictated not just by the sterol, but by the sterol-solvent matrix .

Quantitative PPE & Solvent Compatibility Matrices

To ensure immediate logistical clarity, all quantitative breakthrough data and PPE requirements are summarized below. Always validate glove integrity via a visual inspection and air-inflation test prior to handling solvents.

Table 1: PPE Matrix Based on Operational Phase

Operational Phase	Primary Hazard	Required Glove Material	Minimum Thickness	Eye/Face Protection
Dry Powder Weighing	Inhalation / Nuisance Dust	Standard Nitrile	4 mil	Goggles
DMSO Reconstitution	Dermal Carrier Penetration	Extended-Cuff Nitrile	8 mil	Safety Glasses / Shield
Chloroform Solvation	Defatting / Systemic Toxicity	Neoprene or Viton	15+ mil	Chemical Splash Goggles

Table 2: Quantitative Solvent Breakthrough Times

Note: Standard nitrile provides zero practical protection against chloroform. Relying on standard gloves during lipid extraction phases is a critical safety failure.

Solvent Carrier	Nitrile (4 mil)	Nitrile (8 mil)	Neoprene (15 mil)	Viton (15 mil)
Dimethyl Sulfoxide (DMSO)	~45 minutes	> 240 minutes	> 240 minutes	> 480 minutes
Chloroform	< 2 minutes (DANGER)	< 5 minutes	~30 minutes	> 240 minutes
Ethanol (100%)	> 60 minutes	> 120 minutes	> 240 minutes	> 480 minutes

Visualizing the Safety Workflow

Figure 1: End-to-end operational workflow and PPE transitions for 4,4-dimethyl-5-cholesten-3-ol.

Step-by-Step Operational & Methodology Plan

Phase 1: Dry Powder Aliquoting

• Preparation : Ensure the analytical balance is calibrated and situated within a ductless powder weighing hood or a Class II Type B2 Biological Safety Cabinet (BSC).

• PPE Donning : Don a flame-resistant laboratory coat, ANSI Z87.1 compliant safety goggles, and standard nitrile gloves (minimum 4 mil). If a localized exhaust system is unavailable, you must don an N95/FFP2 respirator to prevent inhalation of the micro-crystalline dust.

• Execution : Use a static-free (e.g., PTFE-coated) spatula to transfer the powder. Lipophilic sterols are highly prone to static cling; grounding the weighing vessel ensures accurate mass transfer and prevents sudden aerosolization of the compound.

Phase 2: Reconstitution (High-Risk Phase)

• Relocation : Transfer the sealed, pre-weighed vial to a certified chemical fume hood. Never reconstitute with volatile solvents inside a recirculating BSC.

• PPE Upgrade :

  • For DMSO: Upgrade to 8-mil extended-cuff nitrile gloves.

  • For Chloroform: Don 15-mil Neoprene or Viton gloves. If unavailable, strictly double-glove with 8-mil nitrile and change the outer glove immediately upon any splash contact.

• Execution : Slowly add the solvent to the amber glass vial. Cap tightly with a PTFE-lined lid. Vortex until the solute is completely dissolved, yielding a clear solution.

Phase 3: In Vitro Cell Culture Application

• Preparation : Transfer the sealed, reconstituted aliquots to the tissue culture suite.

• Execution : Under a , perform serial dilutions into aqueous media. Mechanistic Note: Because 4,4-dimethyl-5-cholesten-3-ol is hydrophobic, it will crash out of aqueous media unless complexed with a carrier protein (like Bovine Serum Albumin) or encapsulated in cyclodextrins.

• PPE : Revert to standard cell culture PPE (wrap-around isolation gown, sterile nitrile gloves, safety glasses).

Decontamination & Disposal Plan

A self-validating safety system requires strict end-of-life chemical management to prevent cross-contamination.

• Spill Cleanup :

  • Dry Powder: Do not sweep. Gently cover with a damp paper towel (using a 70% Ethanol/Water mix) to suppress dust, wipe inward, and place in solid chemical waste.

  • Solvent Spills: Deploy activated carbon spill pads. Wear respiratory protection if chloroform is spilled outside a fume hood.

• Waste Segregation :

  • Halogenated Waste : Any liquid mixtures containing Chloroform must be strictly segregated into designated halogenated waste carboys to prevent explosive reactions with incompatible chemicals.

  • Non-Halogenated Waste : DMSO and Ethanol mixtures.

  • Solid Waste : All contaminated gloves, pipette tips, and empty sterol vials must be disposed of in chemically contaminated solid waste bins, not standard biohazard bags.

References

• National Institute of Standards and Technology (NIST). "Cholest-5-en-3-ol, 4,4-dimethyl-, (3β)-." NIST Chemistry WebBook, SRD 69. Available at:[Link]

• National Center for Biotechnology Information (NCBI). "4,4-Dimethylcholest-5-en-3-ol." PubChem Compound Summary for CID 280427. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment." United States Department of Labor. Available at:[Link]

• Centers for Disease Control and Prevention (CDC). "Biosafety in Microbiological and Biomedical Laboratories (BMBL) 6th Edition." NIOSH. Available at:[Link]

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• 1. Cholest-5-en-3-ol, 4,4-dimethyl-, (3β)- [webbook.nist.gov]
• 2. 4,4-Dimethylcholest-5-en-3-ol | C29H50O | CID 280427 - PubChem [pubchem.ncbi.nlm.nih.gov]